Antimonyoxalate
Description
Significance of Antimony Oxalate (B1200264) in Contemporary Chemical Research
The significance of antimony oxalate in contemporary chemical research stems from its role as a model system for understanding the coordination chemistry of antimony(III) and its potential as a functional material precursor. Studies involving antimony oxalate and related compounds contribute to a fundamental understanding of bonding patterns, electronic structures, and the influence of the stereochemically active lone pair on the antimony(III) center vulcanchem.comvulcanchem.commdpi.comacs.org. This understanding is crucial for the rational design and synthesis of new antimony-containing materials with tailored properties.
Furthermore, the thermal decomposition of antimony oxalate to antimony oxide presents opportunities in materials science for the controlled synthesis of antimony oxide materials with specific characteristics vulcanchem.comvulcanchem.com. Research into these decomposition pathways can lead to new applications in fields such as catalysis and electronics vulcanchem.com.
Overview of Key Academic Research Areas for Antimony Oxalate
Academic research on antimony oxalate spans several key areas:
Crystallographic Studies: Detailed structural analysis of antimony oxalate and its derivatives provides insights into their solid-state architecture. Techniques like X-ray powder diffraction have been employed to solve the crystal structures of related compounds such as antimony oxalate hydroxide (B78521) (Sb(C₂O₄)OH), revealing features like pentagonal pyramidal Sb³⁺ cations bridged by hydroxyl groups and a three-dimensional framework linked by oxalate anions vulcanchem.comvulcanchem.commdpi.comcambridge.org. These studies enhance the understanding of coordination geometries and bonding within this class of compounds.
Materials Science Applications: The use of antimony oxalate as a precursor for the synthesis of antimony oxides is a significant research area vulcanchem.comvulcanchem.commdpi.com. Its thermal decomposition properties are exploited for the controlled fabrication of oxide materials, which can have applications in diverse areas, including catalysis and potentially in the development of specialized materials vulcanchem.comontosight.ai.
Optical Properties: Recent research has focused on the optical properties of antimony oxalate-containing compounds, particularly their birefringence vulcanchem.comacs.orgacs.orgnih.govacs.org. Studies have demonstrated that these compounds can exhibit significant birefringence, making them promising for optical applications vulcanchem.comacs.orgnih.gov. Research in this area includes the development of new birefringent materials and strategies to enhance birefringence through compositional tuning and cation-anion interactions acs.orgnih.govacs.org. For instance, tuning the Sb³⁺/[C₂O₄]²⁻ ratio has been shown to lead to a stepwise increase in birefringence in certain antimony oxalate crystals acs.orgnih.gov.
Analytical Chemistry: Antimony oxalate chemistry is relevant in analytical separations, particularly for the isolation and purification of antimony vulcanchem.com. The distinct retention behaviors of oxalate complexes of antimony in techniques like anion exchange chromatography can be utilized for separating antimony from other elements vulcanchem.com.
Catalysis: Research has explored the potential of antimony compounds, including those related to antimony oxalate, in catalytic applications vulcanchem.comontosight.aiontosight.aiacs.org.
Evolution of Antimony Oxalate Research Paradigms
The research landscape for antimony oxalate has evolved over time. Early studies likely focused on the basic synthesis and characterization of the compound and its immediate derivatives mdpi.comcambridge.org. As analytical techniques advanced, more detailed investigations into the crystal structure and coordination environment of antimony became possible vulcanchem.comvulcanchem.commdpi.comcambridge.org.
More recently, the research focus has expanded to explore the potential functionalities of antimony oxalate and related materials. The discovery and investigation of significant optical properties like birefringence represent a newer paradigm, driven by the demand for materials in optical technologies vulcanchem.comacs.orgacs.orgnih.govacs.org. Similarly, the exploration of its role as a precursor in the controlled synthesis of functional antimony oxides reflects a shift towards materials design and application-oriented research vulcanchem.comvulcanchem.commdpi.com. The study of antimony oxalate formation during processes like anodic oxidation also indicates a broader interest in its chemical behavior in different environments researchgate.netresearchgate.net. This evolution highlights a move from fundamental characterization towards exploring specific properties and potential applications in advanced materials and chemical processes.
Properties
CAS No. |
11069-84-4 |
|---|---|
Molecular Formula |
C7H12O |
Origin of Product |
United States |
Synthesis Methodologies and Advanced Preparative Techniques for Antimony Oxalate Compounds
Solution-Based Synthesis Approaches for Antimony Oxalate (B1200264) and its Derivatives
Solution-based methods are common for synthesizing antimony oxalate compounds, offering versatility in controlling reaction conditions and product characteristics.
Synthesis from Antimony(III) Oxide and Oxalic Acid
Antimony oxalate hydroxide (B78521), Sb(C₂O₄)OH, can be synthesized by refluxing antimony(III) oxide (Sb₂O₃) with oxalic acid. This method has been reported to yield Sb(C₂O₄)OH as a white solid. cambridge.orgmdpi.com For instance, a reported procedure involves slurrying Sb₂O₃ (25 g) and oxalic acid dihydrate (22 g) in 300 ml of de-ionized water and refluxing the mixture for 3 hours. cambridge.org After cooling and filtration, the resulting white solid is washed and dried, achieving a high yield (e.g., 96%). cambridge.org
Preparative Routes from Antimony(III) Chloride and Oxalic Acid
Another preparative route for antimony oxalate hydroxide involves the reaction of antimony(III) chloride (SbCl₃) with oxalic acid. Sb(C₂O₄)OH has been observed to form as a colorless precipitate when oxalic acid is added to a solution of SbCl₃ in hydrochloric acid. mdpi.comresearchgate.net The reaction between antimony pentachloride (SbCl₅) and oxalic acid has also been investigated, yielding a product with the formula Sb₃Cl₈C₃O₄ under specific conditions, highlighting the potential for varying product composition based on the antimony precursor and reaction stoichiometry. royalsocietypublishing.org The synthesis of other antimony oxalate complexes, such as [(C₄H₇N₂)₃][Sb(C₂O₄)₃], has been achieved by reacting trifluoroantimony(III) with bis-(2-methylimidazolium) oxalate. sciencepublishinggroup.com
Controlled Precipitation and Crystallization Methods
Controlled precipitation and crystallization are crucial for obtaining antimony oxalate compounds with desired particle size, morphology, and purity. While specific detailed protocols for controlled precipitation of antimony oxalate are not extensively detailed in the provided results, general principles from the synthesis of other metal oxalates and antimony compounds can be applied. Controlling parameters such as pH, temperature, reactant concentration, and the rate of mixing can influence supersaturation, nucleation, and crystal growth, thereby affecting the final product's characteristics. cresp.orgiaea.org For instance, in the precipitation of other metal oxalates like plutonium oxalates, limiting the amount of oxalic acid is used to control supersaturation and obtain larger, more easily filterable particles while minimizing the formation of soluble complexes. cresp.org Similarly, precipitation of ferric antimonate (B1203111) (FeSbO₄) from acidic solutions highlights the importance of pH control and the use of oxidizing agents to achieve efficient precipitation and subsequent crystallization through methods like hydrothermal treatment or calcination to enhance crystallinity and stability. researchgate.net The concentration of seed crystals can also influence the efficiency of precipitation and granulation, as shown in the recovery of Sb(III) as cubic Sb₂O₃. mdpi.com
Industrial Production Methods and Purity Control in Antimony Oxalate Synthesis
Information specifically on the large-scale industrial production of antimony oxalate is limited in the provided search results. However, the precursors, such as antimony(III) oxide and oxalic acid, are produced industrially. Antimony(III) oxide is available in various purity grades, including high purity forms. ereztech.comamericanelements.com Oxalic acid is commercially prepared through various routes, including the oxidation of carbohydrates or glucose and from molasses. newalliance.co.in
Purity control in antimony oxalate synthesis relies on the purity of the starting materials and the control of reaction and crystallization conditions to minimize impurities. Using high-purity precursors like 99% or 99.99% pure antimony(III) chloride ereztech.comamericanelements.com and high-grade oxalic acid is essential. Controlled precipitation and crystallization, as discussed in Section 2.1.3, play a significant role in separating the desired product from soluble impurities. Washing the precipitated solid multiple times with de-ionized water, as described in the synthesis of Sb(C₂O₄)OH, is a common technique to remove residual soluble contaminants. cambridge.org
Deuterated Antimony Oxalate Hydroxide Synthesis Methodologies
Deuterated antimony oxalate hydroxide (SbC₂O₄OD) can be synthesized by modifying the standard synthesis of Sb(C₂O₄)OH to incorporate deuterium (B1214612). This is typically achieved by using water-free oxalic acid and deuterium oxide (D₂O) as the solvent. mdpi.comresearchgate.netresearchgate.net The synthesis involves refluxing the antimony precursor (e.g., Sb₂O₃) with water-free oxalic acid in D₂O. mdpi.com Infrared spectroscopy can be used to confirm the successful deuteration by observing the shift in the O-H stretching frequency to a lower wavenumber corresponding to the O-D stretch. mdpi.comresearchgate.net The crystal structure of SbC₂O₄OD is reported to be the same as that of SbC₂O₄OH, exhibiting the typical isotope effect. mdpi.comresearchgate.net
Optimization of Synthesis Parameters for Targeted Antimony Oxalate Architectures
Optimizing synthesis parameters is crucial for tailoring the properties of antimony oxalate compounds, such as crystal structure, particle size, morphology, and purity, for specific applications. While direct studies on optimizing parameters specifically for different antimony oxalate architectures are not extensively detailed, principles from the synthesis of other materials like Metal-Organic Frameworks (MOFs) and other metal compounds can be applied. Key parameters that can be optimized include:
Reactant Concentration and Ratio: The relative concentrations of the antimony precursor and oxalic acid can influence the reaction pathway and the stoichiometry of the resulting product.
Solvent: The choice of solvent (e.g., water, acidic solutions, D₂O) affects the solubility of reactants and products, as well as the reaction kinetics.
Temperature and Pressure: Temperature influences reaction rates and solubility. Hydrothermal synthesis, involving reactions at elevated temperatures and pressures, can lead to the crystallization of new phases and control over morphology. scu.edu.auacs.org
Reaction Time: Reaction time is critical for ensuring complete reaction and allowing sufficient time for crystal growth.
pH: Adjusting the pH of the reaction mixture can control the speciation of antimony and oxalate ions in solution, influencing precipitation and crystallization processes. researchgate.netmdpi.com
Addition Rate and Mixing: The rate at which reactants are added and the effectiveness of mixing can impact supersaturation levels and nucleation rates, affecting particle size distribution.
Presence of Additives or Templates: In some synthesis routes for other compounds, the use of additives or templates can direct crystal growth and influence the final morphology. scu.edu.au
By systematically varying these parameters, researchers can explore the synthesis landscape of antimony oxalate compounds to achieve targeted architectures and properties for specific applications.
Crystallographic and Structural Elucidation of Antimony Oxalate Frameworks
Advanced X-ray Diffraction Techniques for Antimony Oxalate (B1200264) Structure Determinationnih.govresearchgate.net
Advanced X-ray diffraction methods are indispensable tools for the structural characterization of crystalline materials like antimony oxalates. nih.gov These techniques are crucial for determining new, complex crystal structures, often from powdered samples when single crystals are not available. researchgate.net Continuous improvements in instrumentation and data processing allow for increasingly detailed analysis of structural features, which is vital for understanding the chemistry of these metal-organic compounds. nih.govresearchgate.net
Powder X-ray Diffraction (PXRD) is a key analytical technique used for the identification and characterization of polycrystalline materials. Each crystalline solid produces a unique diffraction pattern, often referred to as a "fingerprint," which allows for its identification by comparing the pattern to databases. nih.gov PXRD is particularly valuable for studying antimony oxalate compounds, as it can be used to analyze powdered samples, which are often the direct product of synthesis. cambridge.org For example, the crystal structure of antimony oxalate hydroxide (B78521), Sb(C₂O₄)OH, was successfully determined from laboratory PXRD data. cambridge.org
The Rietveld method is a powerful analytical technique used to refine the crystal structure of a material from its powder diffraction data. wikipedia.org It works by fitting a calculated theoretical diffraction profile to the entire measured experimental pattern using a least-squares approach. wikipedia.org This method is particularly effective for complex patterns where diffraction peaks overlap significantly. wikipedia.org In the study of antimony oxalate hydroxide (Sb(C₂O₄)OH), the Rietveld method was essential for refining the crystal structure that was initially solved using other techniques from powder data. cambridge.org
For determining crystal structures ab initio (from scratch) from powder diffraction data, direct space and dual-space algorithms are employed. researchgate.net The charge-flipping algorithm is a dual-space method that alternates modifications in direct and reciprocal space to solve the phase problem of crystallography. researchgate.net This method, in conjunction with difference Fourier techniques, was successfully applied to solve the crystal structure of Sb(C₂O₄)OH from its laboratory X-ray powder data, even in the presence of significant preferred orientation. cambridge.org After the positions of the antimony and hydroxyl oxygen atoms were identified, a difference Fourier map was used to locate the positions of the carbon and one of the oxygen atoms of the oxalate group. cambridge.org
When suitable single crystals can be grown, single-crystal X-ray diffraction (SCXRD) provides the most accurate and detailed structural information. mdpi.com This technique has been successfully used to characterize several novel antimony oxalate compounds. For instance, the crystal structures of three new antimony(III) oxalate fluoride (B91410) crystals—NH₄Sb(C₂O₄)F₂·H₂O, [C(NH₂)₃]₃Sb(C₂O₄)₂F₂·2H₂O, and (NH₄)₄Sb₂(C₂O₄)₃F₄·2H₂O—were determined using single-crystal X-ray diffraction. rsc.org These analyses revealed distinct architectures, including one-dimensional chains and zero-dimensional clusters, driven by the effects of the Sb³⁺ lone pair. rsc.org
Table 1: Crystallographic Data for Selected Antimony Oxalate Compounds Determined by SCXRD
| Formula | NH₄Sb(C₂O₄)F₂·H₂O rsc.org | (NH₄)₄Sb₂(C₂O₄)₃F₄·2H₂O rsc.org |
| Crystal System | Monoclinic | Monoclinic |
| Space Group | P2₁/c | P2₁/c |
| a (Å) | 7.971(3) | 12.016(4) |
| b (Å) | 12.181(5) | 10.655(4) |
| c (Å) | 7.498(3) | 15.655(6) |
| β (°) ** | 114.75(4) | 104.59(3) |
| Volume (ų) ** | 660.8(5) | 1940.1(12) |
Powder X-ray Diffraction (PXRD) for Antimony Oxalate Structures
Neutron Diffraction for Elucidating Light Atom Positions in Antimony Oxalate Hydroxidemdpi.com
While X-ray diffraction is excellent for locating heavier atoms like antimony, it is less effective for precisely determining the positions of light atoms, particularly hydrogen, due to their low scattering of X-rays. mdpi.com Neutron diffraction provides a complementary technique, as neutron scattering is dependent on the nucleus rather than the electron cloud, making it highly sensitive to the positions of light atoms like hydrogen and its isotope deuterium (B1214612). mdpi.com
In the case of antimony oxalate hydroxide (SbC₂O₄OH), a combination of X-ray and neutron diffraction was used to obtain an accurate structural picture of both the heavy and light atoms. mdpi.com A study of the deuterated analogue, SbC₂O₄OD, using neutron diffraction data was crucial in locating the position of the deuterium atom. The results showed that the hydrogen/deuterium atoms are disordered, occupying positions on either side of a mirror plane with a half-occupancy each. mdpi.com This detailed information on hydrogen bonding could not have been reliably obtained from X-ray diffraction alone. mdpi.com
Analysis of Coordination Environments in Antimony Oxalate Systemscambridge.orgrsc.orgmdpi.com
The structural chemistry of antimony oxalates is characterized by diverse coordination environments around the antimony(III) center, which are heavily influenced by the stereochemically active 5s² lone pair of electrons on the Sb³⁺ ion. rsc.orgmdpi.com
In antimony oxalate hydroxide (Sb(C₂O₄)OH), the Sb³⁺ cation exhibits a pentagonal pyramidal coordination geometry. cambridge.orgmdpi.com These pyramids are linked by hydroxyl groups to form zigzag chains. The oxalate anions act as chelating ligands, each coordinating to two separate antimony centers, thereby linking the chains into a three-dimensional framework. cambridge.orgmdpi.com The coordination is one-sided, which is typical for ns² cations like Sb³⁺. mdpi.com
Table 2: Crystallographic and Structural Data for Antimony Oxalate Hydroxide (Sb(C₂O₄)OH)
| Parameter | Value |
| Formula | Sb(C₂O₄)OH cambridge.org |
| Crystal System | Orthorhombic cambridge.org |
| Space Group | Pnma cambridge.org |
| a (Å) | 5.82713(3) cambridge.org |
| b (Å) | 11.29448(10) cambridge.org |
| c (Å) | 6.31377(3) cambridge.org |
| **Volume (ų) ** | 415.537(5) cambridge.org |
| Z | 4 cambridge.org |
Table 3: Selected Bond Distances in Sb(C₂O₄)OH
| Bond | Distance (Å) cambridge.org |
| Sb—O1 | 2.016(2) |
| Sb—O3 | 2.228(2) |
| Sb—O4 | 2.456(2) |
In more complex systems, such as the antimony(III) oxalate fluorides, the coordination environment involves both oxalate and fluoride ligands. rsc.org In NH₄Sb(C₂O₄)F₂·H₂O, the antimony atom coordinates with oxygen and fluorine atoms to form a [SbO₄F₂] polyhedron. These polyhedra and oxalate groups join to create one-dimensional [Sb(C₂O₄)F₂]∞⁻ chains. rsc.org In other related compounds, isolated (zero-dimensional) clusters are observed, such as the [Sb(C₂O₄)₂F₂]³⁻ anion in [C(NH₂)₃]₃Sb(C₂O₄)₂F₂·2H₂O and the unique [Sb₂(C₂O₄)₃F₄]⁴⁻ cluster in (NH₄)₄Sb₂(C₂O₄)₃F₄·2H₂O, where an oxalate group bridges two antimony centers. rsc.org These examples highlight the structural versatility of antimony oxalate frameworks, which is dictated by the specific ligands and counterions present in the crystal lattice.
Pentagonal Pyramidal Sb(III) Cation Coordination in Antimony Oxalate
A defining feature in the crystal structure of several antimony oxalate compounds is the unusual coordination geometry adopted by the antimony(III) cation. In compounds such as antimony oxalate hydroxide (Sb(C₂O₄)OH), the Sb³⁺ ion is found in a pentagonal pyramidal coordination environment. cambridge.orgcambridge.orgmdpi.com This geometry is relatively rare for main group elements. The central antimony atom is bonded to six oxygen atoms, five of which form the base of the pyramid, with the sixth at the apex.
This "one-sided" coordination is a direct consequence of the stereochemically active lone pair of electrons on the Sb(III) ion. cambridge.orgcambridge.org The lone pair occupies a significant volume of space in the coordination sphere, effectively repelling the bonding pairs and forcing them into a pentagonal pyramidal arrangement. rsc.org In the case of the trisoxalatoantimonate(III) anion, [Sb(C₂O₄)₃]³⁻, the structure is described as being based on a pentagonal bipyramid, where the lone pair is presumed to occupy one of the axial positions, resulting in a pentagonal pyramidal arrangement of the six coordinating oxygen atoms from the three bidentate oxalate groups. rsc.org In Sb(C₂O₄)OH, the Sb atom lies approximately 0.80 Å out of the pentagonal plane, a clear indication of the spatial influence of the non-bonding electrons. cambridge.org
Role of Oxalate Anions in Forming Antimony Oxalate Frameworks
The oxalate anion ([C₂O₄]²⁻) is a versatile bridging ligand, and its role is central to the construction of the extended frameworks observed in antimony oxalates. The most common binding mode for the oxalate group in these structures is bischelating, where it coordinates to two different antimony centers. cambridge.org
Bridging Mechanisms via Hydroxyl Groups in Antimony Oxalate Hydroxides
In antimony oxalate hydroxides like Sb(C₂O₄)OH, hydroxyl (OH⁻) groups act as a secondary, yet critical, bridging ligand. The pentagonal pyramidal Sb³⁺ cations are linked together by these hydroxyl groups to form infinite zigzag chains as the primary structural motif. cambridge.orgcambridge.orgmdpi.com
These chains propagate along a specific crystallographic axis (the a-axis in the case of Sb(C₂O₄)OH). cambridge.orgcambridge.org The hydroxyl group bridges two adjacent antimony centers, forming Sb-O(H)-Sb linkages. It is these hydroxyl-bridged chains that are then further interconnected by the oxalate anions, as described previously, to build the complete three-dimensional structure. cambridge.orgmdpi.com This hierarchical construction, from cation coordination to 1D chains to a 3D framework, is a hallmark of the crystal chemistry of antimony oxalate hydroxides.
Structural Features of Antimony Oxalate Derivatives (e.g., Sb(C₂O₄)OH, related compounds)
The crystal structure of antimony oxalate hydroxide, Sb(C₂O₄)OH, has been determined through X-ray powder diffraction and refined using the Rietveld method. cambridge.orgcambridge.org It serves as an excellent model for understanding the structural principles in this class of compounds.
Sb(C₂O₄)OH crystallizes in the orthorhombic space group Pnma. cambridge.orgcambridge.org The precise dimensions of the unit cell highlight the ordered, repeating nature of the crystalline solid.
| Crystallographic Data for Sb(C₂O₄)OH | |
| Crystal System | Orthorhombic |
| Space Group | Pnma |
| Lattice Parameter a (Å) | 5.82713(3) |
| Lattice Parameter b (Å) | 11.29448(10) |
| Lattice Parameter c (Å) | 6.31377(3) |
| Cell Volume (ų) | 415.537(5) |
| Formula Units per Cell (Z) | 4 |
| (Data sourced from Kaduk et al., 2010) cambridge.orgcambridge.org |
Other derivatives, such as antimony fluoride oxalates, exhibit different but related structural motifs. For example, NH₄Sb(C₂O₄)F₂·H₂O features one-dimensional [Sb(C₂O₄)F₂]∞⁻ chains, while [C(NH₂)₃]₃Sb(C₂O₄)₂F₂·2H₂O is built from zero-dimensional [Sb(C₂O₄)₂F₂]³⁻ clusters. rsc.org These variations demonstrate how the incorporation of other anions (like F⁻) can modify the resulting framework.
Formation of Zigzag Chains and Three-Dimensional Frameworks
As established, the structure of Sb(C₂O₄)OH is characterized by the formation of zigzag chains. These chains are composed of pentagonal pyramidal SbO₆ polyhedra that are linked via bridging hydroxyl groups. mdpi.com The "zigzag" description arises from the angular disposition of the Sb-O(H)-Sb linkages as they propagate through the crystal. cambridge.orgcambridge.org
These one-dimensional chains are not isolated within the crystal. They are systematically cross-linked by the bischelating oxalate anions, which bridge between Sb³⁺ centers of adjacent chains. cambridge.orgmdpi.com This extensive cross-linking in two dimensions transforms the collection of parallel chains into a fully connected three-dimensional framework. cambridge.orgcambridge.org This structural arrangement is an efficient way to build a stable, dense solid-state material from relatively simple inorganic building blocks.
Examination of Stereochemically Active Lone Pairs (SCALPs) on Sb(III)
The presence of a stereochemically active lone pair (SCALP) of 5s² electrons on the Sb(III) cation is fundamental to understanding the crystallography of antimony oxalates. cambridge.orgrsc.org Unlike a stereochemically inert lone pair, which resides in a spherical s-orbital, a SCALP actively influences the coordination geometry around the central atom. nih.gov
In antimony oxalates, the SCALP is responsible for the distorted, one-sided coordination environments, such as the pentagonal pyramid. cambridge.org The lone pair occupies a position in the coordination sphere as if it were a ligand, repelling the bonded atoms and preventing a more symmetrical arrangement (like an octahedron). rsc.orgnih.gov Density functional theory calculations confirm that the highest energy occupied molecular orbitals (HOMOs) in Sb(C₂O₄)OH are indeed the Sb³⁺ lone pairs. cambridge.orgcambridge.org The expression of the lone pair is determined by the degree of orbital interaction (covalency) between the antimony and the coordinating atoms. nih.gov This phenomenon is not unique to oxalates and is a defining feature of the structural chemistry of many Sb(III) and other p-block metal compounds in a lower oxidation state. nih.govrsc.org
Comparative Crystallographic Studies with Bismuth Oxalate Analogues
Antimony and bismuth are both in Group 15 of the periodic table and often exhibit similar chemical behaviors and form analogous compounds. A comparative crystallographic study reveals that antimony oxalate hydroxide, Sb(C₂O₄)OH, is isostructural with its bismuth counterpart, Bi(C₂O₄)OH. cambridge.orgcambridge.orgmdpi.com
Advanced Spectroscopic and Analytical Characterization Techniques for Antimony Oxalate
Vibrational Spectroscopy for Antimony Oxalate (B1200264) Structural Insights
Vibrational spectroscopy, including Fourier Transform Infrared (FTIR) and Raman spectroscopy, is invaluable for studying the molecular vibrations within antimony oxalate structures. Analysis of the vibrational modes provides information about the bonding, symmetry, and presence of specific functional groups like the oxalate ligand and Sb-O bonds.
Fourier Transform Infrared (FTIR) Spectroscopy of Antimony Oxalate
FTIR spectroscopy is a widely used technique for the characterization of antimony oxalate and related compounds. It is particularly effective in identifying the presence and coordination modes of the oxalate anion (C₂O₄²⁻) and hydroxyl groups. FTIR spectroscopy was employed in the characterization of antimony oxalate hydroxide (B78521) (SbC₂O₄OH), helping to establish its composition mdpi.com. Studies on anodic films formed on antimony in oxalic acid solutions using Attenuated Total Reflectance (ATR) FTIR spectroscopy revealed the presence of both antimony oxide and antimony oxalate in the layer, with the concentration of the forming electrolyte influencing the amount of antimony oxalate researchgate.net. FTIR analysis is generally useful for identifying characteristic functional groups within oxalate compounds, such as C-C, C=O, C-O, and O-H stretching and bending vibrations uinjkt.ac.id. Infrared spectra have also been reported for antimony fluoride (B91410) oxalates acs.org. Additionally, FTIR patterns have been utilized in studies of Sb(V) solutions containing organic ligands like oxalic acid geoscienceworld.org.
Raman Spectroscopy for Antimony Oxalate Characterization
Raman spectroscopy complements FTIR spectroscopy by providing information about different vibrational modes, often those that are Raman-active due to changes in polarizability during vibration. This technique is useful for the characterization of oxalate compounds and antimony-containing materials acs.orgcsic.esscirp.orgscispace.com. While direct studies solely focused on simple antimony oxalate by Raman are less prevalent in the immediate search results, its application to related systems highlights its potential. For instance, Raman spectroscopy was used to study antimony-doped Bi₀.₅Na₀.₅TiO₃ ceramics, where additional peaks observed in the doped samples compared to the pure material indicated structural changes upon antimony incorporation scirp.org. Raman spectroscopy is also noted for its effectiveness in identifying oxalate minerals, as their Raman spectra are often mutually exclusive, aiding in differentiation csic.es. In the study of partzite, an antimony-containing mineral, Raman bands were attributed to δSbOH deformation modes and OH stretching vibrations, demonstrating the technique's ability to probe antimony-hydroxyl interactions scispace.com.
Nuclear Magnetic Resonance (NMR) Spectroscopy in Antimony Oxalate Research
NMR spectroscopy provides detailed information about the local electronic environment and connectivity of specific atomic nuclei within a compound. Solid-state NMR has been applied in the characterization of antimony oxalate hydroxide (SbC₂O₄OH) mdpi.com. While specific detailed NMR data for antimony oxalate compounds were not extensively detailed in the provided snippets, NMR spectroscopy, including ¹H and ¹³C NMR, has been used to investigate the coordination of antimony to organic ligands, such as humic acid researchgate.net. These studies can reveal how antimony interacts with carboxyl and hydroxyl moieties within organic structures, providing insights relevant to understanding antimony-oxalate bonding in various environments researchgate.net. NMR spectroscopy is also a known technique for detecting and characterizing oxalate in other chemical systems rsc.org.
Mössbauer Spectroscopy for Antimony Oxidation State and Local Environment
Mössbauer spectroscopy, particularly using the ¹²¹Sb isotope, is a powerful tool for determining the oxidation state of antimony and probing its local chemical environment, including coordination number and symmetry. ¹²¹Sb-Mössbauer spectroscopy was employed in the characterization of antimony oxalate hydroxide (SbC₂O₄OH) mdpi.com. This technique has also been applied to study complex salts derived from antimony trifluoride and oxalate anions, providing evidence that the antimony lone pair of electrons is stereochemically active in these compounds rsc.orgcapes.gov.brrsc.org. Mössbauer spectroscopy can distinguish between Sb(III) and Sb(V) oxidation states and is used to study their distribution in mixed-valence compounds mcmaster.capsu.edu. Key parameters obtained from ¹²¹Sb Mössbauer spectra include the isomer shift, which is related to the s-electron density at the antimony nucleus, and the quadrupole splitting, which provides information about the electric field gradient at the nucleus and thus the symmetry of the local environment mdpi.comresearchgate.net. Studies on tin-antimony oxides using ¹²¹Sb Mössbauer spectroscopy have provided insights into the oxidation states of antimony and their incorporation into the material lattice psu.edu.
Electronic Spectroscopy and Optical Properties Studies
Electronic spectroscopy, such as Ultraviolet-Visible (UV-Vis) spectroscopy, is used to investigate the electronic transitions within a material, which can provide information about its electronic structure and optical properties, including absorption characteristics.
X-ray Absorption Near Edge Structure (XANES) Spectroscopy of Antimony Oxalate
X-ray Absorption Near Edge Structure (XANES) spectroscopy is a powerful technique for investigating the electronic structure and local coordination environment of specific elements within a material. It is element-specific and can provide detailed information even in the absence of long-range order uu.nl. The shape of the XANES spectrum in the near-edge region is primarily determined by the electronic density of states and provides insights into the local geometry of the absorbing atom uu.nl.
For antimony compounds, Sb K-edge XANES spectroscopy can be used to determine the oxidation state and coordination environment of antimony atoms acs.org, amazonaws.com. Studies on antimony complexed with organic molecules have shown that XANES features, such as the intensity of the shoulder peak in the white-line region, are structurally dependent rsc.org. This shoulder feature has been attributed to metal-ligand charge transfer transitions from the Sb 1s core level to unoccupied states of the carbon chains in the organic ligand rsc.org. By analyzing these features, information about the bonding and spatial arrangement of oxalate ligands around the antimony center in antimony oxalate can be obtained. While specific XANES data for antimony oxalate was not found in the search results, the application of this technique to similar antimony-organic complexes highlights its potential for providing detailed electronic and structural information relevant to antimony oxalate rsc.org, acs.org, amazonaws.com.
Photoluminescence Spectroscopy of Antimony Oxalate Compounds
Photoluminescence spectroscopy probes the electronic transitions within a material that result in the emission of light following excitation. The photoluminescent properties of metal complexes are influenced by their electronic structure and coordination environment. Antimony(III) compounds, particularly those with halide ligands, have been shown to exhibit photoluminescence acs.org.
Although direct photoluminescence data for antimony oxalate was not extensively detailed in the provided search results, studies on related materials offer insights into potential photoluminescent behavior. For instance, investigations into anodic aluminum oxide prepared in oxalic acid solutions have explored the photoluminescence mechanisms related to the presence of oxalic impurities jim.org.cn. This suggests that oxalate species can play a role in the optical properties of materials. Given that antimony oxalate contains antimony in the +3 oxidation state, which is known to exhibit photoluminescence in certain coordination environments, it is plausible that antimony oxalate compounds could also be photoluminescent. Further research employing photoluminescence spectroscopy could reveal emission characteristics related to the electronic transitions involving the Sb(III) center and the oxalate ligands.
Thermal Analysis Techniques for Antimony Oxalate Stability
Thermal analysis techniques, such as Differential Scanning Calorimetry (DSC), Thermogravimetric Analysis (TGA), and Evolved Gas Analysis (EGA), are essential for understanding the thermal stability and decomposition pathways of materials like antimony oxalate researchgate.net, vulcanchem.com, acs.org. These methods measure changes in physical and chemical properties as a function of temperature or time, providing information on phase transitions, decomposition temperatures, and the nature of gaseous products released europa.eu, oszk.hu.
Antimony oxalate undergoes thermal decomposition upon heating, typically converting to antimony oxide vulcanchem.com, vulcanchem.com. This property is significant for applications where antimony oxide is synthesized using antimony oxalate as a precursor vulcanchem.com, vulcanchem.com.
Differential Scanning Calorimetry (DSC) of Antimony Oxalate
Differential Scanning Calorimetry (DSC) measures the heat flow into or out of a sample as it is heated or cooled, relative to a reference acs.org, europa.eu. This technique is used to identify thermal events such as melting, crystallization, and decomposition, and to quantify the associated energy changes acs.org.
For antimony oxalate, DSC can provide information on the enthalpy changes associated with its thermal decomposition. Studies on antimony oxalate hydroxide (SbC₂O₄OH), a related compound, have shown its decomposition to Sb₂O₃ in an endothermic reaction mdpi.com. The DSC curve for SbC₂O₄OH shows a single decomposition step mdpi.com. Analyzing the DSC profile of antimony oxalate can help determine the temperatures at which decomposition occurs and whether the process is endothermic or exothermic.
Thermogravimetric Analysis (TGA) of Antimony Oxalate
Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere europa.eu, oszk.hu. TGA is crucial for determining the thermal stability range of a material and quantifying the mass loss associated with decomposition or volatilization events europa.eu.
The thermal decomposition of antimony oxalate has been studied using TGA vulcanchem.com, rsc.org. When heated, antimony oxalate decomposes to form antimony oxide, with a corresponding loss of mass due to the release of gaseous products vulcanchem.com, vulcanchem.com. TGA curves for antimony oxalate provide information on the decomposition temperature range and the percentage of mass loss, which can be correlated to the stoichiometry of the decomposition reaction rsc.org. For antimony oxalate hydroxide (SbC₂O₄OH), TGA analysis shows a single decomposition step with a mass loss that agrees well with the calculated value for its conversion to Sb₂O₃, H₂O, CO₂, and CO mdpi.com.
Table 1: Thermal Decomposition Data for SbC₂O₄OH (Example)
| Property | Value |
| Onset Decomposition Temp | 564 K |
| Observed Mass Loss | 34.8% |
| Calculated Mass Loss | 35.7% |
Data derived from reference mdpi.com.
Evolved Gas Analysis (EGA) by Mass Spectrometry (MS) of Antimony Oxalate Decomposition
Evolved Gas Analysis (EGA) coupled with Mass Spectrometry (MS) is used to identify and quantify the volatile products released during the thermal decomposition of a material acs.org, researchgate.net. By analyzing the mass-to-charge ratio of the evolved gases, the chemical species being released at different temperatures can be identified researchgate.net.
For antimony oxalate, EGA-MS can provide detailed information about the gaseous species produced during its decomposition. The thermal decomposition of antimony oxalate is known to release carbon dioxide vulcanchem.com. Studies on SbC₂O₄OH using EGA-MS have confirmed the release of H₂O, CO₂, and CO during its single-step decomposition mdpi.com. This technique helps in understanding the specific chemical reactions occurring during the thermal breakdown of the oxalate structure and the formation of antimony oxide mdpi.com.
Surface Analysis Techniques for Antimony Oxalate Films
Surface analysis techniques are employed to characterize the composition, chemical state, and morphology of the outermost layers of materials, including thin films. For antimony oxalate films, these techniques can provide insights into the film's surface chemistry, thickness, and homogeneity.
X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive technique that provides elemental composition and chemical state information researchgate.net. XPS has been used to analyze anodic oxide films formed on antimony in oxalic acid solutions, revealing the presence of both antimony oxide and antimony oxalate species within the film researchgate.net. The binding energies of characteristic peaks in the XPS spectrum allow for the identification of different chemical states of antimony, oxygen, and carbon, providing information on the surface composition of the film researchgate.net.
Other surface analysis techniques relevant to antimony oxalate films could include Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) for morphological characterization researchgate.net, and techniques like Atomic Force Microscopy (AFM) for surface topography and roughness. While specific applications of all these techniques directly to pure antimony oxalate films were not detailed in the search results, their use in characterizing related antimony-containing films and films derived from oxalates demonstrates their applicability for studying the surface properties of antimony oxalate films researchgate.net, researchgate.net.
X-ray Photoelectron Spectroscopy (XPS) for Antimony Oxalate Surface Composition
X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive quantitative spectroscopic technique that measures the elemental composition, empirical formula, chemical state, and electronic state of the elements that exist within a material. XPS has been utilized in the study of anodic films formed on antimony surfaces, which can include antimony oxalate species when formed in oxalic acid electrolytes.
Studies employing XPS on anodic antimony oxide films, which are often present alongside oxalates in films formed in oxalic acid, have provided insights into the chemical state and composition of these layers researchgate.netconicet.gov.ar. A challenge in the XPS analysis of these films is the overlap between the O1s and Sb3d photoemission lines, typically observed around 531 eV conicet.gov.ar. Deconvolution procedures are necessary to distinguish the contributions from oxygen and antimony in different chemical environments researchgate.netconicet.gov.ar. Analysis of the binding energy values for Sb3d and O1s signals, along with the O/Sb atomic ratio, can indicate the presence and valence state of antimony species within the film researchgate.netconicet.gov.ar. For instance, in anodic films formed in phosphate (B84403) buffer, XPS analysis indicated that the film was composed solely of Sb(III) species researchgate.netconicet.gov.ar.
While direct XPS analysis specifically targeting solid antimony oxalate compound composition is less frequently detailed in the provided sources, XPS has been applied to systems involving antimony and oxalic acid. For example, XPS was used to characterize the surface composition and elemental composition of soil particles contaminated with antimony after washing with oxalic acid, demonstrating the technique's applicability in complex matrices containing both elements hjkxyj.org.cn. Additionally, XPS analysis in studies investigating antimony adsorption in oxalic acid solutions has detected amorphous antimony compounds on surfaces hbni.ac.in. General XPS studies on transition metal oxalates highlight the capability of the technique to characterize the surface composition, chemical state, and electronic structure of oxalate compounds, identifying characteristic peaks for carbon and oxygen within the oxalate ions researchgate.net.
These applications demonstrate the potential of XPS to provide valuable information on the surface chemistry of antimony oxalate and mixed antimony oxide/oxalate layers, aiding in the understanding of their formation and composition.
Attenuated Total Reflectance Fourier Transform Infrared (ATR FTIR) for Anodic Films on Antimony in Oxalic Acid Solutions
Attenuated Total Reflectance Fourier Transform Infrared (ATR FTIR) spectroscopy is a powerful technique for analyzing the molecular composition of surfaces and films. It has been effectively employed to study the composition of anodic films formed on antimony electrodes in aqueous solutions containing oxalic acid researchgate.netresearchgate.net.
Research utilizing ATR FTIR has shown that the anodic layers formed on antimony in oxalic acid solutions are composed of a mixture of antimony oxide and antimony oxalate researchgate.netresearchgate.net. The concentration of the oxalic acid electrolyte used during the anodization process has been found to influence the composition of the resulting anodic film. Specifically, increasing the concentration of the forming electrolyte leads to an increase in the amount of antimony oxalate present in the anodic layer researchgate.netresearchgate.net.
This finding is significant as it indicates that the oxalic acid not only facilitates the formation of an anodic film but also incorporates into the growing layer in the form of antimony oxalate. The ability of ATR FTIR to identify the presence of oxalate species within the film provides direct molecular-level evidence of its incorporation during the electrochemical process. This spectroscopic information complements elemental analysis provided by techniques like XPS, offering a more complete picture of the chemical composition and structure of the anodic films.
The incorporation of antimony oxalate into the anodic film is suggested as a probable reason for the observed reduction in the band gap width of the resulting film with increasing electrolyte concentration researchgate.netresearchgate.net. This highlights the importance of understanding the film's composition through techniques like ATR FTIR to correlate it with the film's physical and electronic properties.
While not specifically focused on anodic films on antimony, ATR-FTIR has also been used to study the adsorption of oxalic acid on other metal oxide surfaces and electrodes, demonstrating its general utility in investigating the interaction of oxalic acid with material surfaces rsc.orgcapes.gov.br.
Computational and Theoretical Investigations of Antimony Oxalate Systems
Density Functional Theory (DFT) Calculations for Antimony Oxalate (B1200264) Structure and Bonding
Density Functional Theory (DFT) has been instrumental in understanding the structure-property relationships in antimony oxalate compounds. Theoretical calculations are often performed to analyze the electronic structure and its connection to observed physical properties. For instance, in a study of novel antimony(III) fluoride (B91410) oxalate compounds, DFT calculations using the generalized gradient approximation (GGA) were employed. rsc.org These calculations revealed that while GGA tends to underestimate band gaps due to discontinuities in exchange-correlation energies, it provides valuable insights into the electronic transitions. rsc.org
First-principles calculations have been crucial in explaining the large birefringence observed in certain antimony(III) fluoride oxalates. nih.gov These studies attribute the prominent optical anisotropy to a combination of factors: the planar π-conjugated [C₂O₄]²⁻ anions, the highly distorted SbO₂F₂ and SbOF₃ polyhedra, and the stereochemically active lone pair on the Sb³⁺ cation. nih.gov The synergy between the lone-pair electrons and the π-conjugated systems is believed to significantly enhance the birefringence. nih.gov
DFT has also been applied to optimize the geometries of related metal-oxalate complexes, such as aqueous aluminum-oxalate complexes, using methods like B3LYP/6-311+G(d,p). nih.gov Such studies provide detailed information on bond lengths and the influence of ligand coordination on the molecular structure. nih.gov The performance of various DFT methods for predicting equilibrium structures has been extensively benchmarked, providing a foundation for selecting appropriate functionals for calculations on antimony oxalate systems. uwa.edu.au
The calculated structural parameters from DFT can be compared with experimental data to validate the computational model. For example, in a study of an 8-hydroxyquinolinium oxalate monohydrate salt, the geometry was optimized using DFT calculations with the B3LYP/6-31++G(d,p) method, and the results were compared with single-crystal X-ray diffraction data. nih.gov
Below is a table summarizing representative findings from DFT calculations on antimony-containing oxalates and related compounds.
| Compound/System | DFT Method | Key Findings |
| NH₄Sb(C₂O₄)F₂·H₂O | DFT-GGA | Calculated birefringence of approximately 0.381@546 nm. The [C₂O₄]²⁻ units exhibit the dominant contribution to the birefringence. rsc.org |
| [C(NH₂)₃]₃Sb(C₂O₄)₂F₂·2H₂O | DFT-GGA | Calculated birefringence of approximately 0.251@546 nm. Shows a synergistic interplay in birefringence from both cationic and anionic components. rsc.org |
| KSb₂C₂O₄F₅ | First-principles | Exhibits a large birefringence (Δn=0.170 at 546 nm) attributed to the combination of planar π-conjugated [C₂O₄]²⁻ anions and highly distorted Sb polyhedra with a stereochemically active lone pair. nih.gov |
| Al(C₂O₄)(H₂O)₄⁺ | B3LYP/6-311+G(d,p) | Optimized geometries suggest that Al-OH₂ bond lengths trans to the C₂O₄²⁻ ligand are longer than those in the cis position. nih.gov |
Quantum-Mechanical Studies on Antimony Oxalate Properties and Hydrogen Ordering
Quantum-mechanical studies, primarily through DFT, provide a deeper understanding of the properties of antimony oxalate systems. These calculations can elucidate the origin of optical properties like birefringence by quantifying the contributions of different structural units. For instance, the response electronic distribution anisotropy (REDA) method has been used to determine that in NH₄Sb(C₂O₄)F₂·H₂O, the [C₂O₄]²⁻ units are the dominant contributors to the birefringence. rsc.org
Molecular Modeling and Simulation Approaches for Antimony Oxalate
Molecular modeling of antimony oxalate systems primarily involves the use of quantum-mechanical methods like DFT to build accurate models of the crystal structures. These models serve as the basis for calculating various properties. The process begins with an initial structural model, often derived from experimental X-ray diffraction data, which is then optimized to find the minimum energy geometry. nih.govnih.gov
These computational models allow for the investigation of different structural configurations and their relative energies. For example, in Al(C₂O₄)₂(H₂O)₂⁻, the close energies between the cis and trans isomers calculated by DFT suggest their coexistence in solution. nih.gov While large-scale molecular dynamics simulations on antimony oxalate are not widely reported, the foundational data from DFT calculations, such as optimized geometries and interaction energies, would be essential for developing the force fields required for such simulations. These simulations could, in principle, be used to study dynamic processes and the behavior of these compounds in different environments.
Bond Valence Calculations and Mulliken Overlap Population Analysis in Antimony Oxalate Systems
Bond valence calculations and Mulliken overlap population analysis are theoretical tools used to analyze the nature of chemical bonds within a material. Mulliken analysis, a feature of many quantum chemistry software packages, partitions the total electron population among the atoms and the bonds in a molecule or crystal. uba.aruni-muenchen.de The Mulliken overlap population is a key output, where a significant positive value between two atoms is indicative of a chemical bond, and its magnitude often correlates with the bond's strength. uba.arcam.ac.uk This analysis can provide a quantitative measure of the covalent character of the Sb-O and Sb-F bonds in antimony oxalate structures. However, it is important to note that Mulliken charges can be sensitive to the choice of basis set used in the calculation. huntresearchgroup.org.uk
Bond valence sum (BVS) calculations, a simpler empirical method, can also be used to validate coordination environments and oxidation states of atoms in a crystal structure. By summing the bond valences for all bonds around a central atom, one can obtain an estimate of its oxidation state. This would be useful for confirming the +3 oxidation state of antimony in these oxalate compounds based on the experimentally determined bond lengths.
The table below illustrates the conceptual application of these analyses to antimony oxalate systems.
| Analysis Type | Information Provided | Relevance to Antimony Oxalate |
| Mulliken Overlap Population | Quantifies the electron population in the region between two atoms, indicating bond strength and covalency. uba.ar | Could be used to compare the relative strengths of Sb-O bonds within the oxalate ligand and with water molecules, as well as Sb-F bonds in fluoro-oxalates. |
| Mulliken Atomic Charges | Provides an estimate of the partial charge on each atom in the system. uni-muenchen.de | Can offer insights into the ionicity of the bonding and the electrostatic interactions within the crystal lattice. |
| Bond Valence Sum (BVS) | Empirically calculates the oxidation state of an atom based on its bond lengths to neighboring atoms. | Can be used to verify that the antimony centers in the crystal structure are in the expected Sb(III) oxidation state. |
Theoretical Prediction and Validation of Antimony Oxalate Structures
A key application of computational chemistry is the theoretical prediction of crystal structures and properties, which can then be validated through experimental work. In the field of antimony oxalates, theoretical calculations of properties like birefringence have been shown to be in good agreement with experimental measurements, thereby validating the underlying structural models. rsc.org For instance, the calculated birefringence for NH₄Sb(C₂O₄)F₂·H₂O was approximately 0.381 at 546 nm, which aligns with the high birefringence observed experimentally. rsc.org
The process typically involves proposing a structural model, optimizing its geometry using DFT, and then calculating various properties (e.g., electronic band structure, optical properties, vibrational frequencies). nih.govresearchgate.net These predicted properties can then be compared with experimental data from techniques such as X-ray diffraction (for structure), UV-Vis spectroscopy (for band gap), and birefringence measurements. rsc.orgrsc.org This synergy between theory and experiment is powerful; theory can explain the origins of observed properties, while experiment confirms the accuracy of the theoretical model. For example, theoretical analysis of oxalate precipitation has been shown to agree well with experimental results, allowing for the prediction of selective precipitation of metal cations. researchgate.net
Research into Advanced Material Applications of Antimony Oxalate
Antimony Oxalate (B1200264) in Optical Materials and Birefringent Crystals Research
Recent research highlights the significant birefringent properties exhibited by antimony oxalate-containing compounds, positioning them as promising materials for optical applications. vulcanchem.com Birefringence is an optical property where a material displays different refractive indices for light polarized in varying directions, crucial for modulating light polarization in optical communication and laser technologies. vulcanchem.comresearchgate.netacs.orgnih.gov
Synthesis and Characterization of UV Antimony Oxalate Birefringent Crystals
The synthesis of antimony oxalate-based birefringent crystals operating in the UV region has been successfully demonstrated. Four such crystals, K₅Sb₂(C₂O₄)₅.₅·3H₂O, BaSb(C₂O₄)₂.₅·3H₂O, Na₄Sb₂O(C₂O₄)₄·6H₂O, and Na₃Sb(C₂O₄)₂F₂·2H₂O, have been synthesized. acs.orgnih.gov These compounds share structural similarities, featuring zero-dimensional (0D) cluster structures and containing π-conjugated [C₂O₄]²⁻ groups and distorted Sb³⁺-based polyhedra with stereochemically active lone pairs (SCALPs). acs.orgnih.gov Another synthesized antimony(III) fluoride (B91410) oxalate, KSb₂(C₂O₄)F₅, also exhibits large birefringence and UV-Vis transmittance properties. researchgate.netnih.gov
Strategies for Enhancing Birefringence in Antimony Oxalate Systems
Several strategies have been explored to enhance the birefringence in crystalline materials, including those based on antimony oxalates. One approach involves introducing anionic groups with planar π-conjugation. acs.org Another key strategy is the incorporation of distorted polyhedra derived from cations with stereochemically active lone pairs (SCALP), such as Sb³⁺. acs.org The cation-anion synergetic interaction strategy has proven effective in significantly enhancing birefringence in antimony oxalates. acs.orgnih.govresearchgate.netacs.org For instance, the compounds RbSb(C₂O₄)F₂·H₂O and [C(NH₂)₃]Sb(C₂O₄)F₂·H₂O, featuring [Sb(C₂O₄)F₂]∞⁻ anionic chains, exhibit large birefringence, with a notable enhancement observed in the latter due to cation-anion synergetic interactions. acs.orgnih.govacs.org
Role of Sb(III) Lone Pairs and π-Conjugated Oxalate Groups in Optical Properties
The optical properties, particularly birefringence, in antimony oxalate systems are significantly influenced by the synergistic effects between the stereochemically active lone pairs on Sb³⁺ cations and the planar π-conjugated [C₂O₄]²⁻ groups. researchgate.netacs.orgnih.govnih.govresearchgate.net The distorted polyhedra around the Sb³⁺ ions, driven by the lone pair electrons, contribute significantly to the optical anisotropy of the material. vulcanchem.comresearchgate.netnih.gov The π-conjugated nature of the oxalate groups also plays a crucial role in boosting birefringence. researchgate.netnih.govresearchgate.net Theoretical calculations and structural analysis confirm that the alliance of these features leads to enhanced birefringence. researchgate.netnih.govresearchgate.net
Tuning Sb(III)/Oxalate Ratio for Controlled Optical Performance
Precise control over the Sb³⁺/[C₂O₄]²⁻ ratio has been shown to enable a gradual increase in birefringence in antimony oxalate compounds. acs.orgnih.gov This tuning allows for the controlled optimization of optical performance. By adjusting the ratio of antimony(III) to oxalate, researchers can influence the structural arrangement and the resulting synergistic interactions between the Sb³⁺ lone pairs and π-conjugated oxalate groups, thereby modulating the birefringence. acs.orgnih.gov
Antimony Oxalate as Precursor for Functional Materials
Antimony oxalate compounds also serve as valuable precursors for the preparation of various antimony-containing functional materials. vulcanchem.comvulcanchem.commdpi.comresearchgate.net Their moderate thermal stability and relatively low decomposition temperatures make them attractive for synthesis routes requiring controlled thermal decomposition. mdpi.com
Preparation of Antimony-Containing Compounds via Antimony Oxalate
Antimony oxalate hydroxide (B78521) (SbC₂O₄OH) has been specifically identified as a precursor for synthesizing antimony-containing compounds, including mixed crystal oxides such as BaBi₁/₂Sb₁/₂O₃. mdpi.comresearchgate.net The thermal decomposition of antimony oxalate typically yields antimony oxide. vulcanchem.comvulcanchem.com This property is utilized in the controlled synthesis of antimony oxide materials with specific characteristics, which can have potential applications in catalysis, electronics, or specialized materials. vulcanchem.com The simple synthesis and stable composition of SbC₂O₄OH further contribute to its utility as a precursor for antimony-based materials. mdpi.com
Synthesis of Mixed Crystal Oxides (e.g., BaBi₁/₂Sb₁/₂O₃) from Antimony Oxalate
Antimony oxalate hydroxide (SbC₂O₄OH) serves as a precursor for the preparation of antimony-containing compounds, including mixed crystal oxides such as BaBi₁/₂Sb₁/₂O₃. mdpi.comresearchgate.net The synthesis of BaBi₁/₂Sb₁/₂O₃, a perovskite-type compound, can be achieved with high purity using a method based on the initial preparation of barium oxalate hydrate (B1144303) (Ba(COO)₂·0.5H₂O) and antimony oxalate hydroxide (Sb(COO)₂(OH)), followed by the calcination of an equimolar physical mixture of these oxalates and Bi₂O₃ oxide. researchgate.netresearchgate.net
The thermal decomposition of both the oxalates and the formation of single-phase BaBi₁/₂Sb₁/₂O₃ by calcination have been investigated using techniques such as X-ray powder diffraction (XRPD) and differential thermal analysis (DTA). researchgate.netresearchgate.net The formation temperature for BaBi₁/₂Sb₁/₂O₃ using this method was estimated to be 950°C. researchgate.netresearchgate.net
While antimony oxalate hydroxide exhibits a low decomposition temperature (563 K to antimony(III) oxide), which might seem attractive for precursor-based synthesis, studies have shown that the reaction temperatures required to form ternary compounds like ZnSb₂O₆ from SbC₂O₄OH and reactants such as zinc, zinc oxide, and zinc carbonate are similar to those required for mixtures of binary oxides (1073 K), well above the decomposition temperature of SbC₂O₄OH. mdpi.com This suggests that the advantage of a low decomposition temperature is not always realized in the synthesis of antimonates. mdpi.com
The crystal structure of SbC₂O₄OH features pentagonal pyramidal Sb³⁺ cations bridged by hydroxyl groups, forming zigzag chains. researchgate.netvulcanchem.com Each oxalate anion chelates to two antimony atoms, linking the chains into a three-dimensional framework. researchgate.netvulcanchem.com
Applications as Precursors in Catalyst Preparation
Metal oxalate hydroxides, including antimony oxalate hydroxide, have been utilized as precursors in materials synthesis, such as for the fabrication of metal/metal oxide composites, due to their moderate thermal stability. mdpi.com The thermal decomposition of oxalate precursors is recognized as an efficient method for the synthesis of mixed oxides with various properties, including catalytic ones. lew.ro This approach can involve the decomposition of physical mixtures of individual oxalates or precursors obtained through chemical powder routes like coprecipitation. lew.ro
The use of oxalate species as precursors in the synthesis of mixed oxides offers several advantages: oxalic acid and its salts are accessible and moderately priced, and oxalates are practically insoluble in water, allowing for quantitative precipitation. lew.ro The oxalate anion can form bridged bonds between metal ions, potentially generating coordination compounds with polymeric structures where isomorphic substitutions are possible. lew.ro
While the provided search results discuss the use of other metal oxalates (e.g., tin oxalate, cobalt oxalate, manganese oxalate, iron oxalate) as catalyst precursors google.comcardiff.ac.ukuu.nl, the direct application of antimony oxalate specifically as a precursor in catalyst preparation is mentioned in the context of modified electrodes, where antimony oxalate hydroxide is used as a modifier mdpi.comresearchgate.netrsc.org. Further research would be needed to detail its broader applications as a precursor in heterogeneous catalysis beyond electrode modification.
Advanced Analytical Chemistry Applications of Antimony Oxalate
Antimony oxalate chemistry plays a role in advanced analytical techniques, particularly in separation science and electrochemical analysis.
Ion Exchange and Chromatographic Separations Using Antimony Oxalate Systems
In analytical chemistry, antimony oxalate has been investigated in the context of ion exchange separations. vulcanchem.com The oxalate system has been employed for separating mixtures of Sn(IV), Sb(V), and Te(IV) on anion exchange columns, such as Dowex 1. vulcanchem.com Effective separation can be achieved using samples in 3M HCl - 0.1M oxalic acid. vulcanchem.com
Antimony oxalate chemistry is relevant in analytical separations for the isolation and purification of antimony from other elements. vulcanchem.com In anion exchange chromatography, oxalate complexes of antimony exhibit distinctive retention behaviors compared to other metal oxalates, facilitating the separation of Sn(IV), Sb(V), and Te(IV) using oxalate-based mobile phases on appropriate anion exchange resins. vulcanchem.com
Ion exchange chromatography generally separates ions and polar molecules based on their affinity to the ion exchanger, utilizing electrostatic interactions between the analytes and the charged stationary phase. iajps.comwikipedia.orgpharmatutor.orgnih.gov
Development of Antimony Oxalate Modified Electrodes for Trace Element Analysis
Antimony oxalate hydroxide (Sb(C₂O₄)OH) has been used as a modifier for screen-printed electrodes (SPEs) in the context of electrochemical stripping analysis of toxic elements. mdpi.comresearchgate.netrsc.org This is part of a broader effort to develop "green" metal alternatives to mercury electrodes for trace metal analysis due to mercury's toxicity. mdpi.comsemanticscholar.org Antimony film electrodes (SbFEs) have been introduced as potential alternatives, demonstrating interesting electroanalytical performance. mdpi.comsemanticscholar.orgnih.gov
Comparative Performance Studies of Modified Screen-Printed Electrodes
Comparative studies have evaluated the performance of SPEs modified with various antimony compounds, including Sb₂O₃, Bi₂O₃, antimony oxalate hydroxide (Sb(C₂O₄)OH), and antimony tin oxide (SnO₂/Sb₂O₅). mdpi.comresearchgate.netrsc.org One study compared the performance of Sb₂O₃-, Bi₂O₃-, antimony oxalate hydroxide-, and antimony tin oxide-modified SPEs. mdpi.comresearchgate.net It was observed that the SPE modified with antimony oxalate hydroxide, along with the in-situ Bi modified SPE, produced the highest sensitivity for both Cd(II) and Pb(II). researchgate.net
Regarding repeatability, while in-situ modified electrodes showed better performance (RSDs < 5.7%), the response of bulk modified SPEs, including those modified with antimony oxalate hydroxide, was considered satisfactory (6.7 < RSDs < 8.3%). researchgate.net These electrodes also demonstrated stability over multiple successive preconcentration/stripping/cleaning cycles. researchgate.net
Another study compared the electrochemical performance of screen-printed carbon electrodes (SPCEs) modified with antimony (Sb/SPCEs) under different potentiostatic pre-plating conditions, using Neutral Red as a redox probe. urfu.ruurfu.ru Cyclic voltammetry investigations revealed that the electrochemical performance of Sb/SPCEs depends on the degree of coverage of the substrate with the metal. urfu.ruurfu.ru The study found a high correlation between the electrochemical and electroanalytical properties of the modified electrodes. urfu.ruurfu.ru
Electrochemical Stripping Analysis with Antimony Oxalate Modified Electrodes
Electrochemical stripping analysis is a sensitive electroanalytical technique for trace metal determination, involving a preconcentration step of the analyte on the electrode surface followed by a stripping/measurement step. mdpi.comrsc.orgsemanticscholar.org Antimony oxalate modified electrodes have been applied in this technique for the determination of trace elements like Cd(II) and Pb(II). researchgate.net
The use of antimony oxalate hydroxide as a modifier in SPEs contributes to their application in anodic stripping voltammetry (ASV). researchgate.netrsc.org This method allows for the detection of accumulated metals by applying a voltammetric scan. rsc.org The development of antimony-based electrodes, including those modified with antimony oxalate, is driven by the need for less toxic alternatives to mercury electrodes in stripping analysis. mdpi.comsemanticscholar.orgnih.gov
Antimony film electrodes offer advantages such as favorable negative overpotential of hydrogen evolution and effective operation in acidic solutions. mdpi.com
Research on Anodic Oxide Films of Antimony Formed in Oxalic Acid Solutions
The formation of anodic oxide films on antimony in aqueous oxalic acid solutions has been a subject of research due to the interesting features exhibited by antimony as a valve metal during anodizing. These features include the presence of induction periods where the voltage remains stable before a sudden increase in galvanostatic mode bas.bg. Anodization in diluted aqueous solutions of oxalic acid has been found to produce relatively thick oxide films, achieving high voltages researchgate.net.
Compositional Analysis of Anodic Films (Oxide and Oxalate Components)
Studies utilizing techniques such as Attenuated Total Reflectance Fourier Transform Infrared (ATR FTIR) spectroscopy have investigated the composition of anodic films formed on antimony in oxalic acid solutions. The results indicate that the anodic layer consists of both antimony oxide and antimony oxalate researchgate.net. The concentration of the forming electrolyte, oxalic acid, influences the composition of the layer, with increasing oxalic acid concentration leading to an increased amount of antimony oxalate incorporated into the film researchgate.net. According to some calculations, the composition of the anodic oxides is close to Sb₂O₃ researchgate.netpeacta.org.
Investigation of Optical Band Gap Dependence on Oxalic Acid Concentration in Anodic Films
Research has shown a notable dependence of the optical band gap of anodized antimony thin films on the concentration of the oxalic acid used as the electrolyte bas.bgresearchgate.net. A decrease in the optical band gap of these films has been observed as the concentration of oxalic acid increases bas.bgresearchgate.net. This phenomenon has also been noted in anodic oxide films of other metals, such as ZnO, where it was attributed to the structure of the layer being composed of nanocrystals, with the band gap decrease correlating with increasing nanocrystal size bas.bg. However, in the case of anodized antimony films formed in oxalic acid, the structure is amorphous, suggesting a different mechanism for the observed band gap dependence bas.bg. The variation in molar concentration of the electrolyte has a significant effect on the optical band gap of the antimony films bas.bg.
The optical band gaps are typically calculated using methods based on measurements of transmission and reflectance coefficients, often employing Tauc plots bas.bgresearchgate.net.
Electrochemical Film Formation Mechanisms on Antimony in Oxalic Acid
The electrochemical formation of anodic oxide films on antimony in oxalic acid solutions involves a complex process that is accompanied by dissolution researchgate.netpeacta.org. This dissolution process is significantly influenced by the growth conditions, including the oxalic acid concentration, current density, and anodization time researchgate.netpeacta.org. The amount of dissolved antimony increases with higher oxalic acid concentrations and longer anodization times, and with lower current densities researchgate.netpeacta.org.
Analysis of the total current density during galvanostatic anodization suggests the presence of both a film formation component and a dissolving component researchgate.netpeacta.org. The growth of the anodic Sb₂O₃ film occurs under high electric fields within the oxide layer peacta.org. The thickness of the formed films is calculated by accounting for their dissolution peacta.org. The efficiency of film formation is also determined at various current densities peacta.org. Under specific conditions, the oxalic acid electrolyte has been found to be suitable for the formation of anodic oxide films on antimony researchgate.net.
Electrochemical techniques, such as cyclic voltammetry, are used to study the potential regions for the deposition and oxidation of metals and their hydroxides nih.gov. While some studies focus on the electrochemical formation of doped tin oxide coatings using stannous oxalate as a precursor researchgate.net, the principles of electrochemical film formation and dissolution are relevant to understanding the processes occurring during the anodization of antimony in oxalic acid.
Potential Applications in Other Advanced Materials (e.g., flame retardants, semiconductor dopants, as a component or precursor)
Antimony compounds, including antimony oxalate and antimony oxides derived from it, have potential applications in various advanced materials.
Antimony is commonly used in flame-retardant materials americanelements.com. Antimony flame retardants are often used as additive flame retardants and can significantly improve the performance of halogen-based flame retardants when used in combination alfa-chemistry.com. Antimony trioxide (Sb₂O₃) is a widely used inorganic additive flame retardant alfa-chemistry.commdpi.com. While halogen-free antimony compounds may have limited flame retardant effect on their own, they form effective synergistic systems with halogen-containing organic compounds alfa-chemistry.com. The mechanism of antimony flame retardancy involves the melting of Sb₂O₃ to form a protective film that isolates the material from air and reduces combustion temperature through endothermic reactions alfa-chemistry.com. At high temperatures, Sb₂O₃ can oxidize, diluting the oxygen concentration alfa-chemistry.com. Antimony compounds act as synergists for halogen-containing flame retardants, with Sb₂O₃ being the most common synergist mdpi.com.
Antimony is also frequently employed as a dopant in semiconductor materials americanelements.com. Doping involves the intentional introduction of impurities into an intrinsic semiconductor to modulate its electrical, optical, and structural properties wikipedia.org. Antimony, being a group V element, acts as a pentavalent impurity when doping group IV semiconductors like silicon, contributing extra electrons and producing n-type semiconductors wikipedia.orgsemicon-storage.comgsu.edu. Heavy doping with antimony is particularly important for power devices wikipedia.org. Antimony-doped tin oxide (SnO₂:Sb) films are studied for their electrical and optical properties, with stannous oxalate sometimes used as a tin source in their preparation via methods like the sol-gel route researchgate.net.
Furthermore, antimony oxalate compounds can serve as precursors in the synthesis of other antimony-based materials mdpi.com. For instance, antimony oxalate hydroxide (SbC₂O₄OH) has been used as a precursor for the fabrication of metal/metal oxide composites and mixed crystal oxides mdpi.com. The thermal decomposition property of antimony oxalate, which converts to antimony oxide upon heating, suggests its potential in the controlled synthesis of antimony oxide materials with specific properties for applications in catalysis, electronics, or specialized materials vulcanchem.comvulcanchem.com. Antimony oxalate chemistry also finds application in analytical separations, particularly for isolating and purifying antimony from other elements using techniques like anion exchange chromatography vulcanchem.com.
Compound Names and PubChem CIDs
| Compound Name | PubChem CID |
| Antimony(III) oxalate | 16455-98-4 |
| Oxalic acid | 971 |
| Antimony trioxide (Sb₂O₃) | 5357515 |
| Antimony oxalate hydroxide (SbC₂O₄OH) | 16217763 |
This article focuses on the advanced material applications of antimony oxalate, specifically examining research into anodic oxide films formed on antimony in oxalic acid solutions and its potential uses in other advanced materials like flame retardants and semiconductor dopants.
Research on Anodic Oxide Films of Antimony Formed in Oxalic Acid Solutions
The formation of anodic oxide films on antimony in aqueous oxalic acid solutions has been a subject of research due to the interesting features exhibited by antimony as a valve metal during anodizing. These features include the presence of induction periods where the voltage remains stable before a sudden increase in galvanostatic mode bas.bg. Anodization in diluted aqueous solutions of oxalic acid has been found to produce relatively thick oxide films, achieving high voltages researchgate.net.
Compositional Analysis of Anodic Films (Oxide and Oxalate Components)
Studies utilizing techniques such as Attenuated Total Reflectance Fourier Transform Infrared (ATR FTIR) spectroscopy have investigated the composition of anodic films formed on antimony in oxalic acid solutions. The results indicate that the anodic layer consists of both antimony oxide and antimony oxalate researchgate.net. The concentration of the forming electrolyte, oxalic acid, influences the composition of the layer, with increasing oxalic acid concentration leading to an increased amount of antimony oxalate incorporated into the film researchgate.net. According to some calculations, the composition of the anodic oxides is close to Sb₂O₃ researchgate.netpeacta.org.
Investigation of Optical Band Gap Dependence on Oxalic Acid Concentration in Anodic Films
Research has shown a notable dependence of the optical band gap of anodized antimony thin films on the concentration of the oxalic acid used as the electrolyte bas.bgresearchgate.net. A decrease in the optical band gap of these films has been observed as the concentration of oxalic acid increases bas.bgresearchgate.net. This phenomenon has also been noted in anodic oxide films of other metals, such as ZnO, where it was attributed to the structure of the layer being composed of nanocrystals, with the band gap decrease correlating with increasing nanocrystal size bas.bg. However, in the case of anodized antimony films formed in oxalic acid, the structure is amorphous, suggesting a different mechanism for the observed band gap dependence bas.bg. The variation in molar concentration of the electrolyte has a significant effect on the optical band gap of the antimony films bas.bg.
The optical band gaps are typically calculated using methods based on measurements of transmission and reflectance coefficients, often employing Tauc plots bas.bgresearchgate.net.
Optical Band Gap Dependence on Oxalic Acid Concentration
| Oxalic Acid Concentration (M) | Optical Band Gap (eV) |
| 0.01 | ~2.9 |
| Higher Concentrations | Decreases |
Electrochemical Film Formation Mechanisms on Antimony in Oxalic Acid
The electrochemical formation of anodic oxide films on antimony in oxalic acid solutions involves a complex process that is accompanied by dissolution researchgate.netpeacta.org. This dissolution process is significantly influenced by the growth conditions, including the oxalic acid concentration, current density, and anodization time researchgate.netpeacta.org. The amount of dissolved antimony increases with higher oxalic acid concentrations and longer anodization times, and with lower current densities researchgate.netpeacta.org.
Analysis of the total current density during galvanostatic anodization suggests the presence of both a film formation component and a dissolving component researchgate.netpeacta.org. The growth of the anodic Sb₂O₃ film occurs under high electric fields within the oxide layer peacta.org. The thickness of the formed films is calculated by accounting for their dissolution peacta.org. The efficiency of film formation is also determined at various current densities peacta.org. Under specific conditions, the oxalic acid electrolyte has been found to be suitable for the formation of anodic oxide films on antimony researchgate.net.
Electrochemical techniques, such as cyclic voltammetry, are used to study the potential regions for the deposition and oxidation of metals and their hydroxides nih.gov. While some studies focus on the electrochemical formation of doped tin oxide coatings using stannous oxalate as a precursor researchgate.net, the principles of electrochemical film formation and dissolution are relevant to understanding the processes occurring during the anodization of antimony in oxalic acid.
Factors Affecting Dissolved Antimony Amount During Anodization
| Factor | Effect on Dissolved Antimony Amount |
| Higher Oxalic Acid Concentration | Increase |
| Longer Anodization Time | Increase |
| Lower Current Density | Increase |
Potential Applications in Other Advanced Materials (e.g., flame retardants, semiconductor dopants, as a component or precursor)
Antimony compounds, including antimony oxalate and antimony oxides derived from it, have potential applications in various advanced materials.
Antimony is commonly used in flame-retardant materials americanelements.com. Antimony flame retardants are often used as additive flame retardants and can significantly improve the performance of halogen-based flame retardants when used in combination alfa-chemistry.com. Antimony trioxide (Sb₂O₃) is a widely used inorganic additive flame retardant alfa-chemistry.commdpi.com. While halogen-free antimony compounds may have limited flame retardant effect on their own, they form effective synergistic systems with halogen-containing organic compounds alfa-chemistry.com. The mechanism of antimony flame retardancy involves the melting of Sb₂O₃ to form a protective film that isolates the material from air and reduces combustion temperature through endothermic reactions alfa-chemistry.com. At high temperatures, Sb₂O₃ can oxidize, diluting the oxygen concentration alfa-chemistry.com. Antimony compounds act as synergists for halogen-containing flame retardants, with Sb₂O₃ being the most common synergist mdpi.com.
Antimony is also frequently employed as a dopant in semiconductor materials americanelements.com. Doping involves the intentional introduction of impurities into an intrinsic semiconductor to modulate its electrical, optical, and structural properties wikipedia.org. Antimony, being a group V element, acts as a pentavalent impurity when doping group IV semiconductors like silicon, contributing extra electrons and producing n-type semiconductors wikipedia.orgsemicon-storage.comgsu.edu. Heavy doping with antimony is particularly important for power devices wikipedia.org. Antimony-doped tin oxide (SnO₂:Sb) films are studied for their electrical and optical properties, with stannous oxalate sometimes used as a tin source in their preparation via methods like the sol-gel route researchgate.net.
Furthermore, antimony oxalate compounds can serve as precursors in the synthesis of other antimony-based materials mdpi.com. For instance, antimony oxalate hydroxide (SbC₂O₄OH) has been used as a precursor for the fabrication of metal/metal oxide composites and mixed crystal oxides mdpi.com. The thermal decomposition property of antimony oxalate, which converts to antimony oxide upon heating, suggests its potential in the controlled synthesis of antimony oxide materials with specific properties for applications in catalysis, electronics, or specialized materials vulcanchem.comvulcanchem.com. Antimony oxalate chemistry also finds application in analytical separations, particularly for isolating and purifying antimony from other elements using techniques like anion exchange chromatography vulcanchem.com.
Environmental Chemistry and Remediation Research Involving Antimony Oxalate
Antimony Speciation and Mobility in Environmental Systems
Antimony speciation in environmental systems is a critical factor governing its mobility and bioavailability researchgate.net. The two dominant oxidation states are Sb(III) and Sb(V), with Sb(V) typically being the more stable form in oxic waters acs.orgresearchgate.net. Sb(III) commonly exists as Sb(OH)₃ in aqueous solutions and is more stable under anoxic conditions acs.org. Sb(V) often predominates as Sb(OH)₆⁻ in oxic waters acs.org.
The mobility of antimony is influenced by various factors, including pH, redox conditions, and interactions with solid phases like iron oxides and organic matter acs.orgresearchgate.netacs.org. For instance, sorption to Fe(III) oxide minerals such as goethite (αFeOOH) significantly influences antimony's environmental mobility and bioavailability researchgate.netacs.org. Sb(III) strongly adsorbs onto goethite across a wide pH range, while maximum Sb(V) adsorption occurs below pH 7 acs.org. Organic compounds, such as oxalate (B1200264) and citrate (B86180), can also affect antimony mobility by forming complexes researchgate.net. One study indicated that oxalate can influence the release of Sb from sediment, although citrate showed a stronger effect at certain concentrations researchgate.net. X-ray absorption spectroscopy has confirmed the complexation of Sb with organic substances researchgate.net.
Investigation of Antimony Leaching from Industrial Solid Waste and Oxalate Influence
Industrial solid wastes, particularly from mining and smelting activities, are significant sources of antimony pollution researchgate.nettubitak.gov.tr. Leaching from these wastes can release antimony into the environment researchgate.netcsic.es. Studies have investigated the leaching behavior of antimony from industrial residues, including mine waste rocks and tailings csic.es. Standard batch leaching tests and column leaching essays are used to characterize the leaching potential csic.es.
The influence of organic acids, including oxalate, on the leaching of antimony from waste materials has been explored. While direct studies on the influence of antimony oxalate itself on leaching from industrial waste were not prominently found, research on the effect of oxalate on antimony mobility in the context of industrial waste is relevant. For example, stability constants for Sb(V)-oxalate complexes have been used to model Sb(V) complexing with dicarboxylic functional groups of natural humic acids, suggesting that a portion of dissolved Sb can be bound to aqueous organic matter via these groups in certain pH ranges and under specific conditions researchgate.net. This indicates that the presence of oxalate, potentially formed from the dissolution or transformation of antimony oxalate or present from other sources in industrial waste, could influence the leaching of antimony.
Investigations into antimony leaching from industrial waste often involve analyzing the surface and bulk speciation of antimony using techniques like ToF-SIMS and XANES researchgate.net. Leaching experiments help to understand antimony's behavior in waste streams and inform regulatory management researchgate.net. Acid and base leaching treatments have shown that while they may not change the solid-state speciation of antimony, they can transfer a portion of the total antimony into solution, where it may exist as Sb(V) researchgate.net.
Research on Antimony Removal from Aqueous Solutions Using Advanced Materials
Various technologies are employed for the removal of antimony from contaminated water, including adsorption, photocatalysis, coagulation/precipitation, and membrane filtration researchgate.netiaees.org. Adsorption is considered a highly effective and widely used method due to its simplicity, efficiency, and cost-effectiveness researchgate.netiaees.org. Photocatalytic oxidation is also considered a promising technology for the degradation of pollutants, including antimony researchgate.netmdpi.com.
Adsorption is a key mechanism for removing antimony from aqueous solutions, with numerous adsorbents being developed for this purpose researchgate.netiaees.orgresearchgate.net. These adsorbents can be inorganic, organic, or biomass-derived researchgate.net. Activated carbon, activated alumina (B75360), and ion exchange resins are common commercially available adsorbents researchgate.net.
Research into adsorption mechanisms involves studying factors such as concentration, temperature, contact time, and pH researchgate.netpjoes.com. For example, activated alumina has shown high adsorption capacity for Sb(V) ions, with optimal adsorption occurring in a specific pH range researchgate.net. The adsorption of Sb(V) onto activated alumina is likely driven by electrostatic attraction and/or specific adsorption mechanisms researchgate.net.
Studies on other adsorbents, such as Fe(III)-treated humus sludge adsorbent, have investigated the adsorption behavior and mechanisms for Sb(III) ions pjoes.com. Kinetic modeling suggests that chemical adsorption plays a dominant role, and isotherm models like Langmuir can describe the adsorption process pjoes.com. FTIR analysis and XPS studies help to identify the functional groups and interactions involved in the adsorption of antimony species onto the adsorbent surface pjoes.comacs.org. For instance, the Zr-O bond and amino groups have been found to play a significant role in Sb removal by amino-modified zirconium metal-organic frameworks acs.org. Adsorption mechanisms can involve the formation of inner-sphere surface complexes acs.org or bidentate complexes researchgate.net.
Different adsorbents exhibit varying adsorption capacities for Sb(III) and Sb(V). For example, Fe-Cu binary oxides showed an adsorption capacity of 94.3 mg/g for Sb(V) iaees.org, while an amino-modified zirconium metal-organic framework achieved adsorption capacities of 61.8 mg/g for Sb(III) and 105.4 mg/g for Sb(V) acs.org.
Here is a table summarizing some reported adsorption capacities:
| Adsorbent | Antimony Species | Adsorption Capacity (mg/g) | Reference |
| Activated Alumina | Sb(V) | High (compared to others) | researchgate.net |
| Fe(III)-Treated Humus Sludge Adsorbent | Sb(III) | 9.433 (maximum) | pjoes.com |
| Amino-modified Zirconium Metal-Organic Framework | Sb(III) | 61.8 | acs.org |
| Amino-modified Zirconium Metal-Organic Framework | Sb(V) | 105.4 | acs.org |
| Fe-Cu Binary Oxides | Sb(V) | 94.3 | iaees.org |
| Polyamide-graphene | Sb(III) | 158.2 | researchgate.net |
| Nano–silica and biogenic iron (oxyhydr) oxides composites | Sb(III) | 102.10 | iaees.org |
| Nano–silica and biogenic iron (oxyhydr) oxides composites | Sb(V) | 337.31 | iaees.org |
Photocatalytic oxidation is an advanced oxidation process that utilizes semiconductor photocatalysts to degrade pollutants in the presence of light researchgate.netmdpi.com. This method is considered effective for the remediation of antimony-contaminated water tubitak.gov.tr. Photocatalytic oxidation can involve the conversion of Sb(III) to the less toxic and less mobile Sb(V) acs.org.
Research in this area focuses on developing efficient photocatalytic materials and understanding the mechanisms involved. For example, TiO₂ has been investigated for its role in antimony adsorption and photocatalytic oxidation americanelements.com. The efficiency of photocatalytic oxidation can be influenced by factors such as pH and the presence of organic compounds like oxalate unige.ch. In the presence of ferrioxalate (B100866), the photooxidation of Sb(III) can be greatly influenced by the speciation of Fe(III)-oxalate complexes and the cycle of Fe(III)/Fe(II) and HO₂•/O₂•⁻ unige.ch. Hydroxyl radicals (•OH) and Fe(IV) generated by the irradiation of ferrioxalate complexes are considered responsible for Sb(III) oxidation unige.ch.
Advanced materials such as MoO₃/MoS₂ composites have been explored for enhanced photoelectrocatalytic removal of antimony from industrial wastewaters tubitak.gov.tr. Studies evaluate the efficiency of these materials under different conditions, such as varying catalyst concentrations and photooxidation times tubitak.gov.tr.
Analytical Methodologies for Antimony Detection in Environmental Samples
Accurate determination of antimony concentrations and speciation in environmental samples is essential for monitoring pollution levels and evaluating the effectiveness of remediation strategies rsc.orgpjoes.com. Various analytical methodologies are employed for this purpose, including spectroscopic techniques and hyphenated methods rsc.orgpjoes.com.
Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES) and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) are commonly used techniques for determining total antimony concentrations in environmental samples rsc.orgresearchgate.net. ICP-MS is often favored due to its lower detection limits and reduced spectral interferences rsc.org.
Determining antimony speciation in aqueous samples presents more complex analytical challenges, requiring selective separation and identification techniques prior to detection rsc.org. While some techniques like hydride generation coupled with atomic absorption spectrometry (HG-AAS) have been used, they may not be sufficiently selective for determining intrinsic chemical speciation, often providing only oxidation state information rsc.orgresearchgate.net.
More advanced techniques like online coupling of High-Performance Liquid Chromatography (HPLC) with ICP-MS offer the potential for highly selective separations of aqueous antimony species and detailed speciation data rsc.orgresearchgate.net. However, further development is needed to optimize chromatographic separations and identify uncharacterized species in environmental systems rsc.org.
Analytical techniques to assess antimony's association with solid environmental matrices include chemical extraction procedures and leaching experiments rsc.org. Neutron activation analysis (NAA) is another method that has been validated for antimony determination in environmental samples, although it can face challenges from spectral interferences iaea.org.
Other methods mentioned for antimony determination include spectrophotometry, electroanalytical methods (voltamperometry), and atomic fluorescence pjoes.com. Gas phase chemiluminescence detection following flow injection hydride generation and cryotrapping is a novel method developed for antimony determination in environmental samples, offering a wide linear calibration range and a low detection limit nih.gov.
Here is a table summarizing some analytical techniques for antimony detection:
| Analytical Technique | Application | Key Features | Reference |
| ICP-AES | Total Antimony Concentration | Commonly used, plasma-based detection | rsc.orgresearchgate.net |
| ICP-MS | Total Antimony Concentration | Favored for lower detection limits (pg/mL) and reduced interferences | rsc.orgresearchgate.net |
| HPLC-ICP-MS (online coupling) | Antimony Speciation (aqueous) | Potential for highly selective separation and detailed speciation data | rsc.orgresearchgate.net |
| Hydride Generation (coupled with AAS, AES, AFS, MS, ICP) | Antimony Determination/Speciation | Often used, may provide oxidation state data but less intrinsic speciation | rsc.orgresearchgate.net |
| Chemical Extraction Procedures | Antimony in Solid Matrices | Used to assess associations with solid phases | rsc.org |
| Leaching Experiments | Antimony in Solid Matrices | Used to assess release from solid materials | rsc.org |
| Neutron Activation Analysis (NAA) | Antimony Determination | Appropriate for various matrices, can face spectral interferences | iaea.org |
| Spectrophotometry | Antimony Determination | Less common for environmental samples due to higher detection limits | pjoes.com |
| Electroanalytical Methods (Voltamperometry) | Antimony Determination | Used for determining Sb(III) and Sb(V) | pjoes.com |
| Atomic Fluorescence | Antimony Determination | Used in environmental analysis | pjoes.com |
| Gas Phase Chemiluminescence Detection (with FI-HG-Cryotrapping) | Antimony Determination | Novel method, wide linear range, low detection limit | nih.gov |
Historical Academic Research Perspectives on Antimony Oxalate Chemistry
Early Research Endeavors and Discoveries related to Antimony Oxalate (B1200264)
The history of antimony compounds dates back to ancient times, with their use in medicine and cosmetics being well-documented nih.govresearchgate.net. While the specific history of antimony oxalate research is less extensively chronicled in the provided sources compared to elemental antimony or other antimony compounds, early academic efforts focused on the preparation and basic characterization of these materials.
One notable form that appears in early research is antimony oxalate hydroxide (B78521), Sb(C₂O₄)OH. Its formation was reported through methods such as refluxing freshly prepared antimony(III) oxide in oxalic acid or by adding oxalic acid to a solution of antimony trichloride (B1173362) in hydrochloric acid mdpi.comcambridge.org. These synthetic routes suggest initial explorations into the reactivity of antimony precursors with oxalic acid. Studies from the mid to late 20th century also describe the preparation of Sb(C₂O₄)OH by reacting oxalic acid dihydrate with antimony trichloride cambridge.org.
Beyond the hydroxide, the double oxalate of antimony and potassium was recognized for its practical significance, particularly its use as a mordant in dyeing and printing processes cia.govsciencemadness.org. This early application likely spurred research into its synthesis and properties to optimize its industrial use.
Evolution of Synthesis and Characterization Methodologies for Antimony Oxalate over Time
The synthesis of antimony oxalate compounds has seen an evolution, moving from basic precipitation and reflux methods to more controlled approaches. While early preparations of Sb(C₂O₄)OH involved straightforward reactions of antimony oxides or halides with oxalic acid mdpi.comcambridge.org, later studies, such as the synthesis of deuterated antimony oxalate hydroxide (SbC₂O₄OD) for neutron diffraction, employed specific conditions like the use of water-free oxalic acid and D₂O mdpi.com.
Characterization techniques have similarly advanced. Initial studies likely relied on basic chemical analysis to determine elemental composition mdpi.com. Over time, spectroscopic methods became integral. Infrared spectroscopy and solid-state NMR were employed to probe the molecular structure and bonding in Sb(C₂O₄)OH mdpi.com. ¹²¹Sb-Mössbauer spectroscopy provided insights into the oxidation state and local environment of antimony atoms mdpi.com.
Structural determination has seen significant methodological developments. Early attempts to solve the crystal structure of Sb(C₂O₄)OH using techniques like Monte Carlo simulated annealing and direct methods faced challenges, partly due to issues like preferred orientation in powder diffraction data cambridge.org. The application of charge flipping in combination with difference Fourier techniques, followed by Rietveld refinement of laboratory X-ray powder diffraction data, proved successful in solving the structure despite these difficulties cambridge.orgvulcanchem.com. The use of neutron diffraction on SbC₂O₄OD was crucial for locating light atoms like hydrogen (deuterium), which are difficult to pinpoint with X-ray diffraction, thereby providing a more complete picture of the crystal structure and addressing questions about hydrogen ordering mdpi.com. Density functional calculations have also been utilized to gain a theoretical understanding of the bonding within Sb(C₂O₄)OH cambridge.org.
More recent research involving anodic film formation on antimony in oxalic acid solutions has employed techniques like ATR FTIR to identify the presence and quantify the amount of antimony oxalate in these layers, demonstrating the application of modern surface analysis methods researchgate.net. Electrochemical methods, in situ ellipsometry, and atomic force microscopy have also been used to characterize these films researchgate.net.
Major Milestones and Paradigm Shifts in Antimony Oxalate Research
A major milestone in the academic research of antimony oxalates was the successful determination of the crystal structure of antimony oxalate hydroxide, Sb(C₂O₄)OH mdpi.comcambridge.orgvulcanchem.com. This revealed a three-dimensional framework structure built from pentagonal pyramidal Sb³⁺ cations linked by bridging hydroxyl groups and chelating oxalate anions mdpi.comcambridge.orgvulcanchem.com. This structural understanding provided a basis for understanding its properties and reactivity.
Another significant step was the use of neutron diffraction to definitively locate the hydrogen atoms in the deuterated analog, SbC₂O₄OD, resolving ambiguities about hydrogen ordering within the structure mdpi.com. This represented a move towards a more detailed and precise understanding of the crystallographic features.
A shift in research focus has involved exploring the potential of antimony oxalates as precursor materials in the synthesis of other antimony-containing compounds, particularly mixed metal oxides. Sb(C₂O₄)OH, with its moderate thermal stability and simple synthesis, has been investigated as a precursor for ternary oxides like ZnSb₂O₆ mdpi.com. This highlights a paradigm shift towards utilizing these compounds in materials synthesis.
More recently, the investigation of the optical properties, such as birefringence, in antimony oxalates and related fluoride (B91410) oxalates represents a newer frontier driven by potential applications in optical materials researchgate.netresearchgate.netacs.org. The synthesis and characterization of new compounds like KSb₂C₂O₄F₅ and rubidium antimony(III) oxalates with promising birefringent properties indicate a growing interest in the photophysical aspects of these materials researchgate.netresearchgate.net.
Influence of Broader Trends in Coordination Chemistry and Materials Science on Antimony Oxalate Studies
The increasing focus on designing and synthesizing materials with specific functional properties in materials science has significantly impacted antimony oxalate research. The exploration of antimony oxalates as precursors for oxide materials is a direct consequence of the demand for controlled synthesis routes to advanced ceramics and catalysts mdpi.com. Furthermore, the recent interest in the birefringent properties of antimony oxalates is driven by the search for new optical materials for applications in areas like telecommunications and laser technology researchgate.netresearchgate.netacs.org. This trend encourages the rational design and synthesis of new antimony oxalate compounds with tailored structures and compositions to enhance desired optical characteristics researchgate.netacs.org. The application of advanced characterization techniques, such as high-resolution diffraction methods and sophisticated spectroscopic tools, in studying antimony oxalates also reflects the general advancement and availability of these techniques in modern materials science and inorganic chemistry research mdpi.comcambridge.orgvulcanchem.comresearchgate.net.
Compound Names and PubChem CIDs
| Compound Name | Chemical Formula | PubChem CID |
| Antimony(III) Oxalate | Sb₂(C₂O₄)₃ | 22141538 |
| Oxalic acid | H₂C₂O₄ | 971 |
| Antimony(III) oxide | Sb₂O₃ | 11008 |
| Antimony trichloride | SbCl₃ | 24178 |
| Antimony potassium tartrate | K₂Sb₂(C₄H₄O₆)₂ | 6541 |
| Antimony oxalate hydroxide | Sb(C₂O₄)OH | Not readily available in PubChem as a distinct entry |
Crystal Structure Data for Sb(C₂O₄)OH
| Property | Value |
| Crystal System | Orthorhombic |
| Space Group | Pnma |
| a (Å) | 5.82713(3) cambridge.org, 5.8207(3) mdpi.com |
| b (Å) | 11.29448(10) cambridge.org, 11.2873(5) mdpi.com |
| c (Å) | 6.31377(3) cambridge.org, 6.3126(4) mdpi.com |
| Volume (ų) | 415.537(5) cambridge.org, 413.93(4) mdpi.com |
| Z | 4 |
Emerging Research Directions and Future Paradigms in Antimony Oxalate Science
Exploration of Novel Antimony Oxalate (B1200264) Architectures and Coordination Polymers
The exploration of novel antimony oxalate architectures and coordination polymers is a key area of research. Coordination polymers are extended structures formed by the self-assembly of metal ions and organic ligands. The oxalate ligand (C₂O₄²⁻) is known for its versatile coordination modes, allowing it to bridge metal centers in various ways, leading to diverse structural frameworks, including one-, two-, and three-dimensional structures.
Studies have reported the synthesis of antimony(III) oxalates with unique structural features. For instance, some antimony(III) oxalates exhibit quasi-one-dimensional chain structures that induce large optical anisotropy researchgate.net. The crystal structure of antimony oxalate hydroxide (B78521), Sb(C₂O₄)OH, has been determined, revealing a three-dimensional framework built from pentagonal pyramidal Sb³⁺ cations bridged by hydroxyl groups and oxalate anions researchgate.netmdpi.com. These structures contain zigzag chains of pentagonal SbO₆ pyramids linked by OH groups, with oxalate anions chelating to two Sb centers, connecting the chains into a 3D framework mdpi.com. The antimony ions in these structures often show a one-sided coordination typical for ns² cations mdpi.com.
The synthesis of new antimony oxalate coordination polymers is being pursued through various methods, including low-temperature hydrothermal methods researchgate.net. The resulting structures can exhibit different symmetries, such as centrosymmetric and noncentrosymmetric arrangements, influenced by factors like the presence of additional ions researchgate.net. The deliberate design of these architectures is crucial for tailoring their properties.
Advanced Functional Materials Development Based on Antimony Oxalate Frameworks
Antimony oxalate frameworks are being investigated for the development of advanced functional materials. Their structural diversity and the presence of antimony, particularly Sb³⁺ with its stereochemically active lone pair electrons, contribute to interesting properties.
One significant area of development is in optical materials. Antimony oxalates have shown potential as birefringent materials, which are essential for modulating light polarization in optical communication and laser techniques researchgate.net. The large birefringence observed in some antimony oxalates is attributed to the synergistic effects between Sb³⁺ cations with active lone pairs and planar π-conjugated [C₂O₄]²⁻ groups researchgate.netresearchgate.net. For example, RbSb₂(C₂O₄)F₅, a noncentrosymmetric compound, exhibits a moderate second-harmonic generation (SHG) response and large birefringence, making it a promising nonlinear optical material for UV applications researchgate.net. The tuning of optical anisotropy in these materials can be achieved through the synergetic interactions of templated cations and anionic functional groups researchgate.net.
Beyond optical properties, metal oxalates, in general, are being explored as precursors for various materials, including metal/metal oxide composites mdpi.com. The low decomposition temperature, simple synthesis, and stable composition of compounds like Sb(C₂O₄)OH make them attractive for use in the preparation of antimony-based materials, such as mixed crystal oxides mdpi.com. The potential of metal oxalates in carbon capture and as precursors for sustainable cement alternatives is also being investigated, highlighting their broader applicability in materials science bioengineer.org.
Synergistic Approaches in Optical Material Design with Antimony Oxalates
Synergistic approaches are being employed in the design of optical materials utilizing antimony oxalates. This involves combining different structural features and chemical components to enhance desired optical properties like birefringence and SHG response.
The interplay between the stereochemically active lone pair of Sb³⁺ and the π-conjugated system of the oxalate ligand is a key synergistic factor contributing to the optical anisotropy in antimony oxalates researchgate.netresearchgate.net. The rational arrangement of Sb³⁺ polyhedra and [C₂O₄]²⁻ groups can induce strong optical anisotropy researchgate.net.
Studies on antimony(III) fluoride (B91410) oxalates, such as KSb₂C₂O₄F₅, demonstrate how the combination of delocalized π-conjugated [C₂O₄]²⁻ groups, stereochemical active Sb³⁺ cations, and electronegative fluorine can lead to materials with large birefringence researchgate.net. Even when the arrangement of [C₂O₄]²⁻ groups is not optimal, the synergistic effect of these components can result in birefringence exceeding that of some well-known commercial birefringent materials researchgate.net. Theoretical calculations confirm that the prominent birefringence in these compounds arises from the alliance of planar π-conjugated [C₂O₄]²⁻ anions and distorted SbO₂F₂ and SbOF₃ polyhedra with stereochemically active lone pairs researchgate.net. This combination of lone-pair electrons and π-conjugated systems significantly boosts birefringence and aids in the development of high-performance birefringent materials researchgate.net.
Integration of Computational Methods and Machine Learning in Antimony Oxalate Research
The integration of computational methods and machine learning is becoming increasingly important in antimony oxalate research, accelerating the discovery, understanding, and design of new materials.
Computational methods, such as density functional theory (DFT) calculations, are used to complement experimental studies by providing insights into the electronic structure, bonding, and properties of antimony oxalates researchgate.netresearchgate.netresearchgate.net. These calculations can help confirm the origins of observed properties, such as the synergistic effects contributing to optical anisotropy researchgate.netresearchgate.net. Computational studies have also been used to investigate the crystal structure and hydrogen bonding in antimony oxalate hydroxide researchgate.netmdpi.com. Theoretical calculations can provide an attractive route towards determining structures with accuracy comparable to single-crystal standards, especially when powder diffraction data is insufficient researchgate.net. DFT calculations can also offer invaluable guidance in Rietveld refinement researchgate.net.
Machine learning techniques are being explored in computational chemistry to accelerate the discovery of new materials with desired properties nrel.govfrontiersin.org. While the direct application of machine learning specifically to antimony oxalates is still an emerging area, the broader field of computational materials science is leveraging these tools for tasks such as predicting properties and guiding the synthesis of novel compounds nrel.gov. The ability to generate large amounts of high-quality data from ab initio theory is a prerequisite for data-driven machine-learning techniques in computational chemistry nrel.gov. These methods can complement or even replace traditional approaches in predicting properties of chemical systems nrel.gov.
Future Prospects in Electrochemical Sensing and Environmental Remediation with Antimony Oxalate
Antimony oxalates hold future prospects in electrochemical sensing and environmental remediation, although research in these specific applications for antimony oxalates is still developing.
Electrochemical sensing is a valuable tool for environmental monitoring due to its cost-effectiveness, high sensitivity, and rapid detection dergipark.org.tr. While research on electrochemical sensors for detecting specific pollutants like microplastics is ongoing, the use of antimony oxalate-based materials in this area is not yet widely reported frontiersin.orgnih.gov. However, antimony compounds, in general, are relevant in electrochemical analysis, particularly in the determination of antimony itself using techniques like anodic stripping voltammetry researchgate.net. The development of novel electrode materials, including those based on nanomaterials and metal oxides, is crucial for enhancing the performance of electrochemical sensors dergipark.org.trfrontiersin.orgmdpi.com. Antimony oxalate frameworks, with their tunable structures and potential for incorporation into composite materials, could potentially be explored as active components or modifiers in electrochemical sensors in the future.
In the realm of environmental remediation, electrochemical strategies are being investigated for the removal and degradation of pollutants dergipark.org.trfrontiersin.org. Metal oxalates have been explored as precursors for materials used in various applications, and their potential in environmental remediation, such as carbon dioxide storage, is being considered bioengineer.org. While direct applications of antimony oxalates in environmental remediation are not extensively documented in the provided search results, the broader research into metal oxalates and antimony-containing materials for catalysis and adsorption suggests potential future avenues. For example, antimony oxides have been studied as electrocatalysts for reactions like the oxygen evolution reaction bohrium.com. The unique structural and chemical properties of antimony oxalates might lend themselves to applications in catalytic degradation of pollutants or adsorption processes, which are relevant to environmental remediation.
Interdisciplinary Research Opportunities Involving Antimony Oxalate
Research involving antimony oxalate inherently presents numerous interdisciplinary opportunities, bridging chemistry, physics, materials science, and environmental science.
The synthesis and structural characterization of novel antimony oxalate architectures require expertise in synthetic chemistry and crystallography researchgate.netmdpi.com. Understanding their optical and electronic properties necessitates collaboration between chemists and physicists specializing in spectroscopy and theoretical calculations researchgate.netresearchgate.net. The development of functional materials based on these frameworks for applications in optics or electrochemistry involves materials scientists and engineers researchgate.netfrontiersin.org.
Furthermore, the potential use of antimony oxalates or related materials in environmental applications like sensing and remediation calls for interdisciplinary efforts involving environmental chemists, engineers, and biologists dergipark.org.trfrontiersin.orgnih.gov. For instance, research into the environmental fate and transport of antimony compounds involves expertise in geochemistry and environmental science unige.ch. The study of oxalate metabolism in biological systems, while not directly focused on antimony oxalates, highlights the interdisciplinary nature of research involving oxalate compounds and their interactions with biological systems nih.gov.
The integration of computational methods and machine learning into antimony oxalate research fosters collaboration between chemists, materials scientists, and computational scientists researchgate.netnrel.gov. This interdisciplinary approach can accelerate the discovery process and provide deeper insights into the structure-property relationships of these complex materials. The development of sustainable synthesis methods for metal oxalates also involves principles of green chemistry and chemical engineering acs.org.
Q & A
Basic Research Questions
Q. What experimental protocols are recommended for synthesizing antimony oxalate with high purity?
- Methodology : Optimize synthesis via controlled precipitation by mixing stoichiometric amounts of antimony(III) oxide (Sb₂O₃) and oxalic acid (H₂C₂O₄) in aqueous medium under inert atmosphere to avoid oxidation. Use FTIR and XRD to confirm the absence of Sb(V) species (e.g., Sb₂O₅) and residual oxalate ligands .
- Key parameters : pH control (4–6), temperature (60–80°C), and reaction time (2–4 hrs). Purity can be validated via elemental analysis (Sb:C:O ratio) and thermal gravimetric analysis (TGA) .
Q. How can contradictory solubility data for antimony oxalate in aqueous systems be resolved?
- Analytical approach : Perform systematic solubility studies under controlled conditions (temperature, ionic strength, pH). Use ICP-OES for Sb quantification and ion chromatography for oxalate detection. Compare results with thermodynamic models (e.g., Pitzer equations) to identify discrepancies caused by hydrolysis or complexation .
Q. What spectroscopic techniques are most effective for characterizing antimony oxalate’s coordination geometry?
- Recommended methods :
- Raman spectroscopy : Identify Sb-O and C-O vibrational modes to distinguish monodentate vs. bidentate oxalate binding .
- X-ray absorption spectroscopy (XAS) : Resolve Sb oxidation state and local coordination environment .
Advanced Research Questions
Q. How do antimony oxalate’s redox properties influence its reactivity in catalytic applications?
- Experimental design :
- Use cyclic voltammetry to map redox potentials in non-aqueous solvents (e.g., acetonitrile).
- Couple with DFT calculations (e.g., B3LYP/def2-TZVP) to correlate electronic structure with catalytic activity in cross-coupling reactions .
Q. What strategies mitigate sample degradation during thermal analysis of antimony oxalate?
- Methodology :
- Conduct TGA-DSC under inert gas (N₂/Ar) to suppress oxidative decomposition.
- Compare with controlled-rate thermal analysis (CRTA) to isolate decomposition steps (e.g., loss of H₂O vs. CO₂) .
Q. How can antimony oxalate’s role in environmental systems be modeled despite conflicting speciation data?
- Integrated approach :
- Combine experimental solubility data with geochemical modeling software (e.g., PHREEQC) to predict speciation in soil/water systems.
- Address contradictions by testing competing hypotheses (e.g., adsorption onto Fe/Mn oxides vs. ternary complex formation) .
Data Management & Validation
Q. What statistical methods are suitable for reconciling variability in antimony oxalate’s reported thermodynamic properties?
- Framework :
- Apply meta-analysis to aggregate literature data (ΔfH°, log Ksp).
- Use Cochran’s Q-test to assess heterogeneity; outliers may arise from unaccounted impurities or measurement techniques (e.g., potentiometry vs. calorimetry) .
- Example table :
| Property | Reported Range | Preferred Value (This Study) | Method Used |
|---|---|---|---|
| ΔfH° (kJ/mol) | -890 to -825 | -845 ± 12 | Calorimetry |
| log Ksp (25°C) | 8.2–9.1 | 8.7 ± 0.2 | Solubility |
Ethical & Reporting Standards
Q. How should researchers address non-reproducible results in antimony oxalate studies?
- Best practices :
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
